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Foundational

ITI-007 Tosylate (C31H36FN3O4S): An In-Depth Technical Guide on Receptor Binding Kinetics and Dynamics

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary & Molecular Profile Lumateperone tosylate, chemically designated as C31H36FN3O4S and...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary & Molecular Profile

Lumateperone tosylate, chemically designated as C31H36FN3O4S and developed under the investigational code ITI-007, represents a paradigm shift in neuropharmacology. Unlike traditional atypical antipsychotics that rely on blunt D2 receptor blockade, ITI-007 functions as a first-in-class Dopamine Receptor Phosphoprotein Modulator (DPPM) 1[1].

As a Senior Application Scientist, I emphasize that the clinical efficacy of ITI-007 is not derived from a single high-affinity interaction, but rather from the precise thermodynamic tuning of its binding kinetics across a highly specific receptor matrix. The molecule achieves robust antipsychotic and antidepressant efficacy with an exceptionally low risk of extrapyramidal symptoms (EPS) by exploiting a ~60-fold differential in binding affinity between serotonin 5-HT2A and dopamine D2 receptors 2[3].

Quantitative Receptor Binding Kinetics

The pharmacological profile of ITI-007 is defined by its highly selective binding affinities ( Ki​ ) and the resulting in vivo receptor occupancy dynamics. The table below synthesizes the core kinetic data driving its mechanism of action.

Table 1: ITI-007 Receptor Affinities and In Vivo Occupancy Dynamics
Target ReceptorBinding Affinity ( Ki​ , nM)Functional ActivityPeak Brain Occupancy (at 60 mg clinical dose)
5-HT2A 0.54Potent Antagonist> 90% (Saturating)
D2 (Presynaptic) 32Partial Agonist~ 50%
D2 (Postsynaptic) 32Antagonist~ 50%
SERT 61 - 62Reuptake Inhibitor~ 33% (measured at 40 mg)
D1 20 - 78Indirect ModulatorN/A (Modulates NMDA/AMPA currents)

Data synthesized from in vitro radioligand displacement assays and in vivo PET imaging studies4[4], 5[5], 6[6].

Mechanistic Causality: The 60-Fold Differential

The ~60-fold difference in affinity between 5-HT2A ( Ki​ = 0.54 nM) and D2 ( Ki​ = 32 nM) is the cornerstone of ITI-007's safety profile. Because 5-HT2A binding is thermodynamically favored, low doses (e.g., 10 mg) achieve >80% cortical 5-HT2A occupancy while leaving striatal D2 receptors largely unoccupied (~12%) 6[6]. At the clinical dose of 60 mg, ITI-007 achieves complete 5-HT2A saturation and exactly ~50% D2 occupancy 1[1]. This 50% threshold is critical: it is high enough to modulate mesolimbic dopamine hyperactivity (resolving positive symptoms of schizophrenia) but falls well below the >80% D2 occupancy threshold known to trigger EPS and hyperprolactinemia.

Intracellular Signaling Dynamics

ITI-007 does not merely block receptors; it modulates entire neural circuits. Its DPPM classification stems from its location-dependent activity at D2 receptors: it acts as a partial agonist at presynaptic autoreceptors (reducing excess dopamine release) and an antagonist at postsynaptic D2 receptors (blocking downstream hyper-signaling) 7[7]. Furthermore, via a D1 receptor-dependent mechanism, ITI-007 promotes NMDA and AMPA-induced glutamatergic currents, which is hypothesized to address the negative and cognitive symptoms of schizophrenia 8[8].

G cluster_receptors Primary Target Receptors ITI007 ITI-007 Tosylate (Lumateperone) HT2A 5-HT2A Receptor (Ki = 0.54 nM) ITI007->HT2A Potent Antagonism D2_Pre Presynaptic D2 (Partial Agonist) ITI007->D2_Pre Partial Agonism D2_Post Postsynaptic D2 (Antagonist, Ki = 32 nM) ITI007->D2_Post Antagonism SERT SERT (Inhibitor, Ki = 61 nM) ITI007->SERT Inhibition D1 D1 Receptor (Modulator) ITI007->D1 Indirect Modulation Efficacy Therapeutic Efficacy (Low EPS Risk) HT2A->Efficacy D2_Pre->Efficacy D2_Post->Efficacy SERT->Efficacy Glutamate NMDA/AMPA Signaling Enhancement D1->Glutamate Promotes Currents Glutamate->Efficacy

Fig 1: ITI-007 receptor binding dynamics, highlighting 5-HT2A antagonism and D2/D1 modulation.

Experimental Protocol: Positron Emission Tomography (PET) for Receptor Occupancy

To empirically validate the binding kinetics of ITI-007, researchers utilize dynamic PET imaging. This self-validating protocol directly correlates plasma pharmacokinetics with central receptor occupancy, ensuring that the therapeutic window is accurately mapped 1[1].

Objective

To quantify the dose-dependent central occupancy of ITI-007 at 5-HT2A and D2 receptors using target-specific radiotracers.

Step-by-Step Methodology

Step 1: Radiotracer Synthesis & Quality Control

  • Action: Synthesize [11C]MDL100907 (for 5-HT2A) and [11C]raclopride (for D2) via on-site cyclotron.

  • Causality: Carbon-11 has a short half-life ( t1/2​≈20.4 min). Immediate, on-site synthesis is mandatory to ensure high specific activity, preventing the injection of "cold" (unlabeled) mass that could prematurely saturate receptors and skew Bmax​ estimates.

Step 2: Baseline Dynamic PET Acquisition

  • Action: Administer the radiotracer intravenously as a bolus followed by continuous infusion. Acquire dynamic PET scans over 90 minutes.

  • Causality: Establishing a baseline Binding Potential ( BPND​ ) is critical because baseline receptor density varies significantly among subjects. This serves as the intra-subject control, making the protocol self-validating.

Step 3: ITI-007 Administration & Equilibration

  • Action: Administer oral ITI-007 (e.g., 10 mg, 40 mg, or 60 mg). Wait for the established pharmacokinetic Tmax​ (approx. 1 to 2 hours) 5[5].

  • Causality: ITI-007 exhibits a distinct pharmacokinetic-pharmacodynamic (PK-PD) lag due to tissue compartment distribution. Waiting for Tmax​ ensures steady-state central occupancy during the post-dose scan, preventing kinetic underestimation.

Step 4: Post-Dose PET Acquisition & Kinetic Modeling

  • Action: Perform a second PET scan. Apply the Simplified Reference Tissue Model (SRTM) to extract the post-dose BPND​ .

  • Causality: SRTM eliminates the need for invasive arterial blood sampling. By using a reference region devoid of the target receptor (e.g., the cerebellum for D2 receptors), SRTM mathematically isolates specific radioligand binding from non-specific tissue distribution and free radiotracer in the blood.

Step 5: Occupancy Calculation

  • Action: Calculate the percentage of receptor occupancy using the formula:

    Occupancy(%)=(BPND,baseline​BPND,baseline​−BPND,post−dose​​)×100
  • Validation: A successful 60 mg dose protocol should yield >90% occupancy for [11C]MDL100907 and ≈50% occupancy for [11C]raclopride .

References

  • The Novel Antipsychotic Lumateperone (Iti-007) in the Treatment of Schizophrenia: A Systematic Review. National Institutes of Health.[Link]

  • Unlocking the potential of lumateperone and novel anti-psychotics for schizophrenia. National Institutes of Health.[Link]

  • Lumateperone: advancing schizophrenia treatment with a new antipsychotic. Italian Journal of Psychiatry.[Link]

  • Exploring the Pharmacological and Clinical Features of Lumateperone: A Promising Novel Antipsychotic. MDPI.[Link]

  • ITI-007 demonstrates brain occupancy at serotonin 5-HT2A and dopamine D2 receptors and serotonin transporters using positron emission tomography in healthy volunteers. ResearchGate.[Link]

  • Dopamine D2 receptor occupancy of lumateperone (ITI-007): a Positron Emission Tomography Study in patients with schizophrenia. National Institutes of Health.[Link]

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Exploratory

An In-depth Technical Guide to the Polycyclic Core and Functional Group Arrangement of Lapatinib

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of targeted cancer therapy, small molecule kinase inhibitors have emerged as a co...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of targeted cancer therapy, small molecule kinase inhibitors have emerged as a cornerstone of precision medicine. Among these, Lapatinib, a potent oral drug, has significantly impacted the treatment of HER2-positive breast cancer.[1][2] This guide provides a comprehensive technical overview of Lapatinib, focusing on its intricate polycyclic core structure and the strategic arrangement of its functional groups, which are pivotal to its mechanism of action. As a dual tyrosine kinase inhibitor, Lapatinib targets both the Human Epidermal Growth Factor Receptor 2 (HER2/neu) and the Epidermal Growth Factor Receptor (EGFR), interrupting signaling pathways that drive tumor proliferation and survival.[1][2][3] This document will delve into the causality behind its design, its self-validating mode of action, and the experimental protocols essential for its study, offering field-proven insights for professionals in drug development and oncology research.

The Architectural Blueprint of a Dual Kinase Inhibitor: The Polycyclic Core of Lapatinib

Lapatinib is a member of the 4-anilinoquinazoline class of kinase inhibitors, a structural motif renowned for its ability to mimic ATP and competitively bind to the ATP-binding pocket of kinase domains.[4][5] The core architecture is a sophisticated assembly of interconnected ring systems, each playing a crucial role in the molecule's overall function and specificity.

The fundamental polycyclic core of Lapatinib is the quinazoline ring system. This bicyclic heterocycle, composed of a benzene ring fused to a pyrimidine ring, serves as the foundational scaffold. Attached to this quinazoline core at the 4-position is an aniline (aminobenzene) moiety, creating the characteristic 4-anilinoquinazoline structure. This aniline ring is further substituted, a feature critical for its targeted activity.

The quinazoline ring itself is substituted at the 6-position with a furan ring. This five-membered aromatic heterocycle acts as a linker to a side chain that enhances the molecule's solubility and provides additional interaction points within the kinase domain.

The strategic arrangement of these rings creates a rigid, yet adaptable, framework that precisely fits into the ATP-binding cleft of both EGFR and HER2 kinases.

Strategic Functionalization: The Key to Dual-Target Specificity and Potency

The efficacy of Lapatinib is not merely a consequence of its polycyclic core but is intricately tied to the specific functional groups appended to this scaffold. These groups are not randomly placed; their selection and positioning are the result of extensive structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic properties.

Key Functional Groups and Their Roles:

Functional GroupLocationRole in Activity
3-Fluoro-benzyloxy Group Aniline RingEnhances binding affinity and modulates electronic properties. The fluorine atom can form favorable interactions within the kinase domain.
Chloro Group Aniline RingOccupies a specific pocket in the kinase active site, contributing to selectivity and potency.
(Methylsulfonyl)ethylaminomethyl Group Furan RingA hydrophilic side chain that improves aqueous solubility, a crucial factor for oral bioavailability. It also forms hydrogen bonds with amino acid residues in the kinase domain.
Quinazoline Nitrogen Atoms Quinazoline CoreAct as hydrogen bond acceptors, mimicking the interactions of the adenine portion of ATP with the hinge region of the kinase.
Aniline Amino Group Linker between Quinazoline and AnilineServes as a critical hydrogen bond donor, further anchoring the inhibitor in the ATP-binding site.

The collective interplay of these functional groups results in a molecule that is a potent, reversible, and selective inhibitor of the intracellular tyrosine kinase domains of EGFR and HER2.[2]

Mechanism of Action: Interrupting Oncogenic Signaling

Lapatinib exerts its anti-cancer effects by competitively and reversibly binding to the intracellular ATP-binding site of both EGFR and HER2.[2][6] This binding event prevents the autophosphorylation of these receptors, which is a critical step in the activation of their downstream signaling cascades.[1][3] By inhibiting this initial phosphorylation event, Lapatinib effectively blocks two major signaling pathways implicated in cell proliferation and survival: the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.[2][3] The disruption of these pathways ultimately leads to cell cycle arrest and apoptosis (programmed cell death) in cancer cells that overexpress EGFR and/or HER2.[3][7]

The ability of Lapatinib to act intracellularly provides a distinct advantage over monoclonal antibodies like trastuzumab, which target the extracellular domain of the HER2 receptor.[3] This allows Lapatinib to be effective in some cases where resistance to trastuzumab has developed.[7]

Lapatinib_Mechanism_of_Action cluster_intracellular Intracellular EGFR EGFR ATP_Binding_Pocket_EGFR ATP Binding Pocket EGFR->ATP_Binding_Pocket_EGFR HER2 HER2 ATP_Binding_Pocket_HER2 ATP Binding Pocket HER2->ATP_Binding_Pocket_HER2 Lapatinib Lapatinib Lapatinib->ATP_Binding_Pocket_EGFR Binds to Lapatinib->ATP_Binding_Pocket_HER2 Binds to Autophosphorylation_EGFR Autophosphorylation Lapatinib->Autophosphorylation_EGFR Inhibits Autophosphorylation_HER2 Autophosphorylation Lapatinib->Autophosphorylation_HER2 Inhibits ATP_Binding_Pocket_EGFR->Autophosphorylation_EGFR ATP Hydrolysis ATP_Binding_Pocket_HER2->Autophosphorylation_HER2 ATP Hydrolysis Downstream_Signaling Downstream Signaling (MAPK, PI3K/Akt) Autophosphorylation_EGFR->Downstream_Signaling Activates Autophosphorylation_HER2->Downstream_Signaling Activates Proliferation_Survival Cell Proliferation & Survival Downstream_Signaling->Proliferation_Survival Apoptosis Apoptosis Proliferation_Survival->Apoptosis Inhibited by Lapatinib

Caption: Lapatinib competitively binds to the ATP-binding pocket of EGFR and HER2, inhibiting autophosphorylation and downstream signaling pathways.

Experimental Protocols: Synthesis and Characterization

The synthesis of Lapatinib can be achieved through various routes, with modern approaches focusing on sustainability and efficiency.[8][9] A common synthetic strategy involves a multi-step process culminating in the coupling of the key quinazoline and aniline fragments.

Representative Synthetic Workflow

A practical synthesis of Lapatinib can be achieved in five steps starting from commercially available 6-iodoquinazolin-4-one.[10]

Lapatinib_Synthesis_Workflow Start 6-Iodoquinazolin-4-one Step1 Chlorination Start->Step1 Intermediate1 4-Chloro-6-iodoquinazoline Step1->Intermediate1 Step2 Suzuki Coupling Intermediate1->Step2 Intermediate2 6-(5-Formylfuran-2-yl)-4-chloroquinazoline Step2->Intermediate2 Step3 Reductive Amination Intermediate2->Step3 Intermediate3 N-(3-Chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)amino)methyl)furan-2-yl)quinazolin-4-amine Step3->Intermediate3 Step4 Nucleophilic Aromatic Substitution Intermediate3->Step4 Lapatinib_Base Lapatinib (Free Base) Step4->Lapatinib_Base Step5 Salt Formation Lapatinib_Base->Step5 Final_Product Lapatinib Ditosylate Step5->Final_Product

Caption: A streamlined synthetic workflow for the preparation of Lapatinib Ditosylate.

Step-by-Step Methodology for a Key Synthetic Step: Reductive Amination

The installation of the hydrophilic side chain via reductive amination is a critical step in the synthesis of Lapatinib.[8]

  • Reactant Preparation: Dissolve the aldehyde intermediate, 6-(5-formylfuran-2-yl)-4-((3-chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazoline, in a suitable solvent such as dichloromethane or methanol.

  • Amine Addition: Add 2-(methylsulfonyl)ethylamine to the solution.

  • Reducing Agent: Introduce a reducing agent, for example, sodium triacetoxyborohydride (STAB), portion-wise to the reaction mixture. STAB is often preferred due to its mildness and selectivity.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

  • Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent like dichloromethane.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Analytical Characterization

The identity and purity of synthesized Lapatinib must be rigorously confirmed using a suite of analytical techniques.

Analytical TechniquePurposeExpected Results
High-Performance Liquid Chromatography (HPLC) Purity determination and quantification.A single major peak corresponding to Lapatinib, with purity typically >98%.
Mass Spectrometry (MS) Molecular weight confirmation.The mass spectrum should show a molecular ion peak corresponding to the calculated exact mass of Lapatinib.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) Structural elucidation and confirmation.The NMR spectra should exhibit characteristic chemical shifts and coupling constants consistent with the structure of Lapatinib.
Fourier-Transform Infrared (FTIR) Spectroscopy Identification of functional groups.The FTIR spectrum will show characteristic absorption bands for the N-H, C=O, C-F, C-Cl, and S=O functional groups present in the molecule.

A validated HPLC method is crucial for the accurate quantification of Lapatinib in both bulk pharmaceutical ingredients and biological matrices for pharmacokinetic studies.[5]

Analytical_QC_Workflow Synthesized_Product Synthesized Lapatinib Purity_Check Purity Assessment (HPLC) Synthesized_Product->Purity_Check Structure_Confirmation Structural Confirmation Purity_Check->Structure_Confirmation MS Mass Spectrometry (MS) Structure_Confirmation->MS NMR NMR Spectroscopy Structure_Confirmation->NMR FTIR FTIR Spectroscopy Structure_Confirmation->FTIR Final_QC Final Quality Control Release MS->Final_QC NMR->Final_QC FTIR->Final_QC

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Foundational

Physicochemical Profiling and In Vitro Solubility Dynamics of Lumateperone Tosylate (C31H36FN3O4S)

Executive Summary Lumateperone tosylate (developmental code: ITI-007 tosylate) is a first-in-class, multimodal atypical antipsychotic approved for the treatment of schizophrenia and bipolar depression[1]. From a formulat...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Lumateperone tosylate (developmental code: ITI-007 tosylate) is a first-in-class, multimodal atypical antipsychotic approved for the treatment of schizophrenia and bipolar depression[1]. From a formulation and bioanalytical perspective, working with lumateperone presents distinct challenges. The free base form of lumateperone is an oily, sticky solid with poor aqueous solubility and chemical stability[2]. To enable viable oral dosage manufacturing, the active pharmaceutical ingredient (API) is formulated as a toluenesulfonic acid addition salt (tosylate)[2].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, Biopharmaceutics Classification System (BCS) behavior, and in vitro solubility data of lumateperone tosylate. Furthermore, it establishes self-validating experimental protocols for researchers conducting in vitro assays, ensuring data integrity when handling this highly lipophilic compound.

Core Physicochemical Properties & BCS Classification

Understanding the fundamental molecular characteristics of lumateperone tosylate is critical for designing robust in vitro assays and downstream formulation strategies.

Molecular Characteristics

Lumateperone tosylate ( C31​H36​FN3​O4​S ) is a weakly basic compound with a pKa of approximately 7.6[3]. Because of its high lipophilicity (LogP ~3.92), the compound exhibits excellent membrane permeability but suffers from significant aqueous solubility constraints[3][4].

BCS Class II Implications and Causality

The FDA classifies lumateperone tosylate as a BCS Class II drug product, characterized by high permeability and low solubility[5][6].

  • The Permeability Factor: In vitro Caco-2 cell monolayer models demonstrate that lumateperone possesses high, concentration-independent bidirectional permeability[5]. Its lipophilic core allows it to easily partition into and traverse lipid bilayers.

  • The Solubility Factor: The stable crystalline lattice of the tosylate salt, combined with the hydrophobic nature of the parent molecule, restricts aqueous solvation[6]. Consequently, dissolution is the rate-limiting step for oral absorption, leading to potential variability in bioavailability if not properly formulated[3].

Table 1: Physicochemical Summary
PropertyValueReference
Chemical Formula C31​H36​FN3​O4​S (Tosylate salt)[7]
Molecular Weight 565.70 g/mol (Salt) / 393.51 g/mol (Base)[4][8]
CAS Registry Number 1187020-80-9[8]
pKa ~7.6 (Weak Base)[3]
LogP (AlogP) 3.92[4]
BCS Classification Class II (Low Solubility, High Permeability)[3][5]

In Vitro Solubility Profile

For bioanalytical scientists, selecting the correct solvent system is paramount. Lumateperone tosylate exhibits a highly pH-dependent aqueous solubility profile. Because it is a weak base (pKa 7.6), it is heavily ionized in highly acidic environments (e.g., pH 1.0), which enhances its solubility to approximately 1.0 mg/mL[5]. However, as the pH shifts toward neutral physiological conditions (pH 7.0), the fraction of unionized drug increases rapidly, dropping solubility to roughly 0.3 mg/mL[5].

To achieve high-concentration primary stocks for in vitro screening, organic solvents such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) must be utilized to disrupt the crystal lattice before aqueous dilution[9].

Table 2: Solvent Compatibility and Solubility Limits
Solvent SystemMax ConcentrationConditions / NotesReference
Water (pH 1.0) ~1.0 mg/mLIonized state; moderate solubility.[5]
Water (pH 7.0) ~0.3 mg/mLUnionized state; poor solubility.[5]
DMSO 55.0 - 100.0 mg/mLRequires sonication for complete dissolution.[9][10]
DMF 25.0 mg/mLStable primary stock solvent.[9]
Ethanol 1.0 mg/mLSparingly soluble.[9]

Experimental Methodology: In Vitro Solubility & Stability Workflows

When evaluating BCS Class II compounds in cellular assays or kinetic solubility screens, premature precipitation is a frequent source of false negatives. The following protocol is a self-validating system designed to prevent co-solvent artifacts and ensure accurate quantification.

Protocol: Kinetic Aqueous Solubility Assessment

Objective: Determine the practical solubility limit of lumateperone tosylate in physiological buffers (e.g., PBS pH 7.4) without inducing solvent-shock precipitation.

  • Primary Stock Preparation (Organic Phase):

    • Weigh 5.66 mg of lumateperone tosylate powder.

    • Dissolve in 1.0 mL of anhydrous DMSO to create a 10 mM stock.

    • Causality: DMSO completely solvates the lipophilic molecules, overcoming the high lattice energy of the tosylate salt[9]. Sonication for 5-10 minutes is required to ensure no micro-crystals remain, which could act as nucleation sites later[10].

  • Aqueous Spiking (The <1% Rule):

    • Aliquot the DMSO stock into the target aqueous buffer (pH 1.0 to 7.4) while vortexing continuously.

    • Critical QC Step: The final DMSO concentration must not exceed 1% v/v. Exceeding this threshold artificially inflates the apparent aqueous solubility due to co-solvent effects, invalidating the physiological relevance of the data.

  • Equilibration & Incubation:

    • Incubate the spiked samples at 37°C for 24 to 48 hours under constant orbital agitation (300 rpm).

  • Phase Separation:

    • Subject the samples to ultracentrifugation (100,000 × g for 30 minutes) rather than simple filtration.

    • Causality: Highly lipophilic drugs like lumateperone readily adsorb to standard membrane filters (e.g., PTFE or PVDF), which artificially lowers the measured concentration in the filtrate.

  • Quantification:

    • Extract the supernatant and quantify via HPLC-UV or LC-MS/MS against a standard curve prepared in matching matrix conditions.

SolubilityWorkflow Start Lumateperone Tosylate (Solid Powder) Stock Primary Stock Prep (DMSO, 10-50 mM) Start->Stock Sonication Aqueous Aqueous Buffer Dilution (pH 1.0 - 7.4) Stock->Aqueous <1% DMSO final Incubation Incubation & Agitation (37°C, 24-48 hrs) Aqueous->Incubation Separation Phase Separation (Ultracentrifugation) Incubation->Separation Analysis HPLC-UV / LC-MS/MS Quantification Separation->Analysis Supernatant

Fig 1. Step-by-step in vitro solubility workflow for Lumateperone Tosylate.

Pharmacological Mechanism & Target Engagement

The physicochemical properties of lumateperone tosylate directly serve its complex pharmacodynamic requirements. The drug acts as a selective and concurrent modulator of serotonin, dopamine, and glutamate pathways[1].

  • Serotonergic Modulation: It acts as a potent antagonist at 5-HT2A receptors (Ki ≈ 0.54 nM) and an inhibitor of the serotonin transporter (SERT, Ki ≈ 62 nM)[1][8].

  • Dopaminergic Modulation: It exhibits a unique profile as a presynaptic partial agonist and postsynaptic antagonist at D2 receptors (Ki ≈ 32 nM)[1][8]. This targeted affinity avoids the high D2 occupancy (>80%) that typically triggers extrapyramidal symptoms (EPS) in older antipsychotics[1].

  • Glutamatergic Modulation: Through D1 receptor-related signaling, lumateperone indirectly enhances NMDA receptor function by increasing the phosphorylation of GluN2B and GSK-3β, promoting synaptic plasticity[8][11].

MOA Drug Lumateperone (ITI-007) HT2A 5-HT2A Receptor (Antagonist, Ki=0.54 nM) Drug->HT2A D2 D2 Receptor (Pre-Agonist/Post-Antagonist) Drug->D2 SERT Serotonin Transporter (Inhibitor, Ki=62 nM) Drug->SERT D1 D1 Receptor Modulator Drug->D1 Down1 Reduced EPS & Improved Sleep HT2A->Down1 Down2 Modulated Dopamine Tone D2->Down2 Down3 Increased Synaptic Serotonin SERT->Down3 Down4 GluN2B Phosphorylation D1->Down4

Fig 2. Multimodal pharmacological target engagement and downstream signaling.

Conclusion

Lumateperone tosylate ( C31​H36​FN3​O4​S ) represents a highly sophisticated API requiring precise handling. As a BCS Class II compound, its high lipophilicity and pKa dictate a strict reliance on organic solvents (like DMSO) for primary stock generation and careful monitoring of pH during aqueous dilution. By adhering to the self-validating protocols outlined in this guide, researchers can mitigate the risks of compound precipitation, ensuring high-fidelity data in downstream pharmacological and bioanalytical assays.

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Exploratory

Unraveling the Enigma of C31H36FN3O4S: A Case of Undiscovered Territory

Shanghai, China – April 2, 2026 – A comprehensive investigation into the chemical compound designated by the molecular formula C31H36FN3O4S has revealed a significant information gap in the current scientific literature...

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Author: BenchChem Technical Support Team. Date: April 2026

Shanghai, China – April 2, 2026 – A comprehensive investigation into the chemical compound designated by the molecular formula C31H36FN3O4S has revealed a significant information gap in the current scientific literature and chemical databases. Despite a thorough search for its discovery, synthesis pathways, and chemical properties, no specific, publicly documented compound corresponding to this exact formula has been identified.

The initial search for this compound across broad chemical and biological databases yielded results for structurally diverse classes of molecules, including isobenzofuran-1(3H)-ones, naphthyridines, and various synthetic derivatives of biologically active compounds. However, none of these possessed the precise atomic composition of C31H36FN3O4S. Subsequent, more targeted searches for the exact molecular formula and potential structural identifiers also failed to yield a specific match.

For researchers, scientists, and drug development professionals, the emergence of a novel chemical formula like C31H36FN3O4S represents the frontier of chemical exploration. The journey from a molecular formula to a fully characterized compound with known properties and potential applications involves a rigorous and systematic process.

The Path Forward: From Formula to Function

Should a researcher encounter a novel compound such as C31H36FN3O4S, the typical workflow to elucidate its nature would involve several key stages:

  • Structural Elucidation: The foundational step is to determine the arrangement of atoms within the molecule. This is primarily achieved through a combination of spectroscopic techniques.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would reveal the connectivity of hydrogen and carbon atoms, providing a skeletal framework of the molecule.

    • Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the exact molecular weight and elemental composition, verifying the formula C31H36FN3O4S. Fragmentation patterns could offer clues about substructures.

    • Infrared (IR) Spectroscopy: This technique would identify the presence of specific functional groups, such as carbonyls (C=O), amines (N-H), or sulfonyls (S=O).

    • X-ray Crystallography: If a suitable crystal can be grown, this method provides the definitive three-dimensional structure of the molecule.

  • Retrosynthetic Analysis and Synthesis: Once the structure is known, a synthetic pathway can be designed. This involves "working backward" from the target molecule to identify readily available starting materials and a logical sequence of chemical reactions to assemble the final compound.

  • Purification and Characterization: The synthesized compound must be purified to a high degree, typically using techniques like column chromatography or recrystallization. The purity is then confirmed using analytical methods such as High-Performance Liquid Chromatography (HPLC).

  • Physicochemical Property Determination: Key properties that influence a compound's behavior and potential applications are then measured. These include:

    • Solubility in various solvents.

    • Melting and boiling points.

    • pKa (acid dissociation constant).

    • LogP (a measure of lipophilicity).

  • Biological Screening and Mechanism of Action Studies: For those in drug development, the new compound would be tested in a variety of biological assays to determine if it has any therapeutic effects. If activity is observed, further studies would be conducted to understand its mechanism of action at the molecular level.

A Call for Collaboration

The absence of information on C31H36FN3O4S underscores the vastness of chemical space and the continuous nature of scientific discovery. For the scientific community, this represents an opportunity. Any research group that has synthesized or is currently investigating a compound with this molecular formula is encouraged to publish their findings to enrich the collective body of scientific knowledge.

Until such a time, a detailed technical guide on the discovery, synthesis, and properties of C31H36FN3O4S remains an endeavor for future research. The scientific community awaits the first report that will give a name, a face, and a function to this currently enigmatic molecular formula.

Protocols & Analytical Methods

Method

Application Note: In Vivo Dosing Protocols for C31H36FN3O4S (Lumateperone Tosylate) in Murine Behavioral Models

Executive Summary C31H36FN3O4S, commonly known as Lumateperone tosylate (ITI-007), is a first-in-class atypical antipsychotic characterized by a uniquely synergistic mechanism of action[1]. Unlike traditional antipsychot...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

C31H36FN3O4S, commonly known as Lumateperone tosylate (ITI-007), is a first-in-class atypical antipsychotic characterized by a uniquely synergistic mechanism of action[1]. Unlike traditional antipsychotics that rely heavily on robust D2 receptor blockade, lumateperone acts as a selective and simultaneous modulator of serotonin, dopamine, and glutamate pathways [7]. This application note provides drug development professionals and behavioral neuroscientists with validated, self-contained murine protocols to evaluate the compound's multi-target pharmacodynamics in vivo.

Pharmacological Profile & Mechanistic Causality

To design effective in vivo experiments, researchers must understand the causality between lumateperone's receptor binding affinities and its behavioral readouts. Lumateperone exhibits:

  • Potent 5-HT2A Receptor Antagonism (Ki ≈ 0.54 nM): Drives antipsychotic efficacy and improves negative symptoms. In vivo, this is modeled by blocking DOI-induced head-twitch responses (HTR) [1, 4].

  • Dopamine D2 Receptor Modulation (Ki ≈ 32 nM): Acts as a presynaptic partial agonist and a postsynaptic antagonist. This dual action mitigates positive symptoms of schizophrenia (modeled via D-amphetamine-induced hyperlocomotion) while minimizing extrapyramidal motor side effects (catalepsy) [1, 7].

  • Serotonin Transporter (SERT) Inhibition (Ki ≈ 62 nM): Contributes to antidepressant properties [1].

  • Glutamatergic Modulation: Enhances NMDA and AMPA receptor function via D1-dependent phosphorylation of GluN2B and GSK-3β [1, 4].

Because lumateperone's affinity for 5-HT2A is approximately 60-fold higher than for D2 receptors, the behavioral effects are highly dose-dependent. Low doses (<0.2 mg/kg) selectively engage 5-HT2A receptors, whereas higher doses (~1.0 mg/kg) are required to engage D2 and SERT targets [4].

MOA Lumateperone Lumateperone (C31H36FN3O4S) HT2A 5-HT2A Receptor (Antagonist) Lumateperone->HT2A Ki ≈ 0.54 nM (Low Dose Target) D2Pre Presynaptic D2 (Partial Agonist) Lumateperone->D2Pre Modulates DA Release D2Post Postsynaptic D2 (Antagonist) Lumateperone->D2Post Ki ≈ 32 nM (High Dose Target) SERT SERT (Inhibitor) Lumateperone->SERT Ki ≈ 62 nM GluN2B GluN2B / GSK-3β (Phosphorylation) D2Pre->GluN2B D1-dependent signaling

Caption: Mechanistic pathways of C31H36FN3O4S dictating dose-dependent behavioral responses.

Formulation and Dosing Parameters

Chemical Properties:

  • Molecular Weight: 565.70 g/mol [1, 2].

  • Solubility: Soluble in DMSO (up to 10-100 mg/mL) and DMF (25 mg/mL). For in vivo aqueous dosing, it can be formulated in a vehicle of 10% DMSO, 10% Tween-80, and 80% Saline, or suspended in 0.5% Methylcellulose [3].

  • Stability: Store stock solutions at -20°C for long-term preservation [1].

Pharmacokinetics (Murine): Following oral (p.o.) administration, lumateperone exhibits rapid absorption. Peak plasma and brain concentrations (Tmax) are typically reached within 15 to 30 minutes, necessitating a 60-minute pretreatment interval prior to behavioral testing to ensure steady-state receptor occupancy [7].

Experimental Protocol 1: 5-HT2A Target Engagement via DOI-Induced Head-Twitch Response (HTR)

Causality & Rationale: The hallucinogen 2,5-dimethoxy-4-iodoamphetamine (DOI) is a selective 5-HT2A/2C receptor agonist. In mice, DOI reliably induces a paroxysmal, rhythmic side-to-side head rotation known as the head-twitch response (HTR) [8, 10]. Because lumateperone has ultra-high affinity for 5-HT2A, it potently antagonizes this behavior. This assay serves as a self-validating system for 5-HT2A target engagement.

Reagents:

  • Lumateperone tosylate (0.01, 0.03, 0.1, 0.3 mg/kg)

  • (±)-DOI hydrochloride (2.5 mg/kg, dissolved in 0.9% saline) [8, 9]

Step-by-Step Methodology:

  • Habituation: Transfer male C57BL/6J mice to individual cylindrical glass observation cages (12 cm diameter × 20 cm height) lined with fresh bedding. Allow 30 minutes for environmental acclimation [9].

  • Test Compound Administration: Administer lumateperone (or vehicle control) via oral gavage (p.o.) at a volume of 10 mL/kg.

  • Incubation: Return the mouse to the observation cage for a 60-minute incubation period to allow the drug to cross the blood-brain barrier and occupy 5-HT2A receptors [9].

  • Agonist Challenge: Administer DOI (2.5 mg/kg) via intraperitoneal (i.p.) injection [8].

  • Observation & Quantification: Immediately begin recording. The HTR is quantified either manually by a blinded observer or via automated magnetometer coils (if mice are implanted with magnetic ear tags) over a continuous 20-minute session[10].

  • Validation Check: Vehicle-treated mice should exhibit >20 head twitches within the 20-minute window. Lumateperone should yield an ID50 of approximately 0.09 mg/kg [5].

HTR_Workflow Habituation 1. Habituation (30 min in test cage) Dosing 2. Administer Lumateperone (0.01 - 0.3 mg/kg, p.o.) Habituation->Dosing Incubation 3. Incubation Period (60 min) Dosing->Incubation Challenge 4. Administer DOI (2.5 mg/kg, i.p.) Incubation->Challenge Observe 5. Observation & Scoring (20 min session) Challenge->Observe

Caption: Procedural workflow for the DOI-induced Head-Twitch Response (HTR) assay.

Experimental Protocol 2: D2 Postsynaptic Antagonism via D-Amphetamine-Induced Hyperlocomotion

Causality & Rationale: D-amphetamine (D-AMPH) stimulates the release of dopamine into the synaptic cleft, hyperactivating postsynaptic D2 receptors in the striatum and mesolimbic pathways, resulting in profound locomotor hyperactivity [11, 12]. This models the positive symptoms of schizophrenia. Lumateperone acts as a postsynaptic D2 antagonist, blocking this hyperlocomotion. Because its affinity for D2 is lower than for 5-HT2A, higher doses are required to achieve the ID50 in this model [5].

Reagents:

  • Lumateperone tosylate (0.3, 1.0, 3.0 mg/kg)

  • D-Amphetamine sulfate (5.0 mg/kg, dissolved in 0.9% saline)[11, 12]

Step-by-Step Methodology:

  • Baseline Locomotor Assessment: Place mice into automated open-field arenas equipped with infrared photobeam arrays. Record baseline spontaneous locomotor activity (distance traveled in cm) for 30 minutes [11].

  • Test Compound Administration: Administer lumateperone (or vehicle) via oral gavage (p.o.).

  • Incubation: Allow a 30 to 60-minute pretreatment interval in the home cage.

  • Psychostimulant Challenge: Administer D-AMPH (5.0 mg/kg) via subcutaneous (s.c.) or i.p. injection [11, 12].

  • Hyperlocomotion Tracking: Immediately return the mice to the open-field arenas. Record horizontal locomotor activity in 5-minute bins for a total of 60 to 90 minutes [12].

  • Validation Check: Vehicle + D-AMPH controls must show a statistically significant spike in total distance traveled compared to Vehicle + Saline controls. Lumateperone should suppress this spike dose-dependently, with an established ID50 of approximately 0.95 mg/kg [5].

Quantitative Data Summary

The following table summarizes the causal relationship between lumateperone's in vitro binding affinities and the corresponding in vivo effective doses required to modulate murine behavioral models.

Receptor TargetIn Vitro Affinity (Ki)Behavioral ModelChallenge AgentRouteMurine ID50 / Effective DoseExpected Behavioral Outcome
5-HT2A 0.54 nMHead-Twitch Response (HTR)DOI (2.5 mg/kg)p.o.0.09 mg/kg Complete blockade of paroxysmal head twitches[4, 5].
D2 (Postsynaptic) 32 nMHyperlocomotionD-Amphetamine (5.0 mg/kg)p.o.0.95 mg/kg Reversal of psychostimulant-induced hyperactivity [5].
D2 (Presynaptic) 32 nMSpontaneous LocomotionNone (Saline)p.o.>3.0 mg/kg Minimal catalepsy; preservation of baseline motor function [7].
SERT 62 nMChronic Social Defeat StressNonei.p.1.0 mg/kg (Chronic) Improvement in social interaction and antidepressant-like effects [4].

References

  • U.S. Food and Drug Administration (FDA). "CAPLYTA® (lumateperone) capsules, for oral use". Accessdata.fda.gov. Available at: [Link]

  • MDPI. "Exploring the Pharmacological and Clinical Features of Lumateperone: A Promising Novel Antipsychotic". Pharmaceuticals (Basel). Available at: [Link]

  • ResearchGate. "Dose-effect trajectory of lumateperone in schizophrenia: Evidence from a systematic review and meta-analysis of randomized controlled trials". Asian Journal of Psychiatry. Available at: [Link]

  • BioImpacts. "Unlocking the potential of lumateperone and novel anti-psychotics for schizophrenia". BioImpacts. Available at: [Link]

  • ResearchGate. "The Novel Antipsychotic Lumateperone (ITI-007) in the Treatment of Schizophrenia: A Systematic Review". Medicina. Available at: [Link]

  • PMC. "Head-twitch response in rodents induced by the hallucinogen 2,5-dimethoxy-4-iodoamphetamine: a comprehensive history, a re-evaluation of mechanisms, and its utility as a model". Psychopharmacology. Available at: [Link]

  • Taylor & Francis. "Head-twitch response – Knowledge and References". Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • VCU Scholars Compass. "Signaling Mechanism Responsible for 5-HT2A Receptor Tolerance to Psychedelic Induced Head-Twitch Behavior in Mice". Virginia Commonwealth University. Available at: [Link]

  • PMC. "Preclinical evaluation of the antipsychotic potential of the mGlu2-positive allosteric modulator JNJ-40411813". Pharmacology Research & Perspectives. Available at: [Link]

  • ACS Publications. "Dopamine Release and Uptake Impairments and Behavioral Alterations Observed in Mice that Model Fragile X Mental Retardation Syndrome". ACS Chemical Neuroscience. Available at: [Link]

Application

Application Notes and Protocols for the Synthesis and Purification of Lumateperone Tosylate (C31H36FN3O4S)

For Researchers, Scientists, and Drug Development Professionals Introduction Lumateperone, marketed under the brand name Caplyta™, is an atypical antipsychotic agent approved for the treatment of schizophrenia and bipola...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lumateperone, marketed under the brand name Caplyta™, is an atypical antipsychotic agent approved for the treatment of schizophrenia and bipolar depression in adults.[1][2] Its therapeutic efficacy is believed to be mediated through a combination of antagonist activity at central serotonin 5-HT2A receptors and postsynaptic antagonist activity at central dopamine D2 receptors.[1] The active pharmaceutical ingredient is formulated as a tosylate salt, 1-(4-fluorophenyl)-4-[(10R,15S)-4-methyl-1,4,12-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16)-trien-12-yl]butan-1-one;4-methylbenzenesulfonic acid (C31H36FN3O4S), to improve its stability and facilitate its formulation into a solid dosage form.[3][4] As a free base, lumateperone is a liquid susceptible to N-oxidation and degradation, making the tosylate salt form preferable for pharmaceutical development.[4]

This document provides a detailed guide to the synthesis and purification of lumateperone tosylate, drawing from established scientific literature and patent filings. The protocols described herein are intended for research and development purposes and should be carried out by qualified chemists in a controlled laboratory setting.

Chemical Profile

Identifier Value Source
IUPAC Name 1-(4-fluorophenyl)-4-[(10R,15S)-4-methyl-1,4,12-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16)-trien-12-yl]butan-1-one;4-methylbenzenesulfonic acidPubChem CID: 44241743[1]
Molecular Formula C31H36FN3O4SPubChem CID: 44241743[1]
Molecular Weight 565.71 g/mol Dr. Reddy's[2]
CAS Number 1187020-80-9PubChem CID: 44241743[1]
Synonyms Lumateperone Tosylate, ITI-007 tosylatePubChem CID: 44241743[1]

Synthetic Pathway Overview

Several synthetic routes to lumateperone tosylate have been reported, with a focus on achieving high stereochemical purity of the desired (6bR, 10aS) enantiomer.[5] Early syntheses involved the preparation of a racemic mixture followed by chiral high-performance liquid chromatography (HPLC) resolution, a method not suitable for large-scale production.[5][6] More practical and scalable syntheses have since been developed, which often involve the resolution of a key intermediate.

The following protocol is based on a recently developed practical synthesis that has been demonstrated on a multi-gram scale with high purity.[1]

Lumateperone Tosylate Synthesis cluster_0 Synthesis of Key Intermediate (16-HCl) cluster_1 Final Synthesis and Salt Formation Start Starting Materials Intermediate_12 Ethyl (4aS,9bR)-6-bromo-1,3,4,4a,5,9b-hexahydro-2H-pyrido[4,3-b]indole-2-carboxylate Start->Intermediate_12 Multi-step synthesis Intermediate_16_HCl (6bR,10aS)-3-Methyl-2,3,6b,7,8,9,10,10a-octahydro-1H-pyrido[3',4':4,5]pyrrolo[1,2,3-de]quinoxaline hydrochloride Intermediate_12->Intermediate_16_HCl Reductamination, Cyclization, Hydrolysis Lumateperone_Base Lumateperone (Free Base) Intermediate_16_HCl->Lumateperone_Base Coupling with 3-chloro-4'-fluorobutyrophenone Lumateperone_Tosylate Lumateperone Tosylate Lumateperone_Base->Lumateperone_Tosylate Salt formation with p-TsOH·H2O

Caption: Synthetic workflow for Lumateperone Tosylate.

Detailed Synthesis Protocols

Part 1: Synthesis of Lumateperone Free Base

This procedure details the coupling of the key intermediate, (6bR,10aS)-3-Methyl-2,3,6b,7,8,9,10,10a-octahydro-1H-pyrido[3',4':4,5]pyrrolo[1,2,3-de]quinoxaline hydrochloride (16-HCl), with 3-chloro-4'-fluorobutyrophenone.[1]

Materials:

  • (6bR,10aS)-3-Methyl-2,3,6b,7,8,9,10,10a-octahydro-1H-pyrido[3',4':4,5]pyrrolo[1,2,3-de]quinoxaline hydrochloride (16-HCl)

  • 3-chloro-4'-fluorobutyrophenone

  • Potassium iodide (KI)

  • N,N-Diisopropylethylamine (DIPEA)

  • Dioxane

  • 2 N Hydrochloric acid (HCl)

  • Ethyl acetate (EtOAc)

  • 40% Sodium hydroxide (NaOH) solution

Procedure:

  • To a reaction vessel, add 16-HCl (15.0 g, 0.056 mol), 3-chloro-4'-fluorobutyrophenone (13.5 g, 0.067 mol), KI (11.3 g, 0.067 mol), and DIPEA (18.4 g, 0.14 mol) in dioxane (150 mL).[1]

  • Stir the suspension and heat to 100 °C for 12 hours.[1]

  • Cool the reaction mixture to 40-50 °C and filter through a celite pad.

  • Concentrate the filtrate under reduced pressure to obtain a brown oil.[1]

  • Dissolve the oil in 2 N HCl (150 mL) and wash with EtOAc (2 x 70 mL).

  • Cool the aqueous layer to 5-10 °C and adjust the pH to ~13 by the dropwise addition of 40% NaOH solution.

  • Extract the aqueous solution with EtOAc (2 x 80 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield lumateperone free base as a brown oil.[1]

Part 2: Synthesis and Purification of Lumateperone Tosylate

This protocol describes the formation of the tosylate salt from the free base and its subsequent purification by crystallization.

Materials:

  • Lumateperone free base

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H2O)

  • Ethyl acetate (EtOAc)

Procedure:

  • Dissolve the lumateperone free base (20.0 g, 0.049 mol) in EtOAc (50 mL).[1]

  • In a separate flask, prepare a solution of p-TsOH·H2O (9.4 g, 0.05 mol) in EtOAc (70 mL).[1]

  • Slowly add the p-TsOH·H2O solution to the lumateperone solution at 10-20 °C.

  • Stir the resulting mixture at 5-10 °C for an additional hour to facilitate precipitation.[1]

  • Collect the resulting solid by suction filtration.

  • Wash the solid with cold EtOAc (2 x 10 mL).

  • Dry the product at 50 °C for 6 hours to yield lumateperone tosylate as a gray solid.[1] The reported yield for this two-step process (coupling and salt formation) is approximately 65-71%, with a purity of >99% as determined by HPLC.[1]

Purification and Characterization

The purification of lumateperone tosylate is primarily achieved through crystallization. The choice of solvent is critical for obtaining the desired polymorphic form and purity. Ethyl acetate is a commonly used solvent for the final crystallization step.[1] Alternative crystallization procedures using different solvents such as 2-propanol have also been described to yield specific crystalline forms.[4]

Analytical Characterization:

The identity and purity of the synthesized lumateperone tosylate should be confirmed using a battery of analytical techniques:

  • High-Performance Liquid Chromatography (HPLC): To determine chemical purity and quantify any impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the molecule.

  • Mass Spectrometry (MS): To verify the molecular weight of the compound.

  • X-ray Powder Diffraction (XRPD): To characterize the crystalline form of the tosylate salt.

Safety Considerations

The synthesis of lumateperone tosylate involves the use of hazardous chemicals. It is imperative to conduct all procedures in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

The synthesis and purification of lumateperone tosylate can be achieved through a practical and scalable process. The key to a successful synthesis lies in the stereoselective preparation or resolution of the tetracyclic amine intermediate and controlled crystallization of the final tosylate salt to ensure high purity and the desired solid-state properties. The protocols outlined in this application note provide a robust foundation for the laboratory-scale preparation of this important pharmaceutical compound.

Purification_Workflow Crude_Product Crude Lumateperone Tosylate Dissolution Dissolution in Ethyl Acetate Crude_Product->Dissolution Crystallization Cooling and Stirring Dissolution->Crystallization Filtration Suction Filtration Crystallization->Filtration Washing Washing with Cold Ethyl Acetate Filtration->Washing Drying Drying under Vacuum Washing->Drying Pure_Product Pure Lumateperone Tosylate (>99%) Drying->Pure_Product

Sources

Method

Utilizing C31H36FN3O4S in glutamatergic neurotransmission research assays

Application Note: Utilizing C31H36FN3O4S (Lumateperone Tosylate) in Glutamatergic Neurotransmission Research Assays Executive Summary & Scientific Rationale C31H36FN3O4S, commonly known as Lumateperone Tosylate, is a str...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Utilizing C31H36FN3O4S (Lumateperone Tosylate) in Glutamatergic Neurotransmission Research Assays

Executive Summary & Scientific Rationale

C31H36FN3O4S, commonly known as Lumateperone Tosylate, is a structurally unique multi-target receptor modulator[1][2]. While primarily recognized in clinical neuropharmacology for its potent 5-HT2A antagonism and dopamine D2 receptor presynaptic partial agonism/postsynaptic antagonism, its utility in preclinical neuroscience extends significantly into the glutamatergic domain[3].

Unlike traditional antipsychotics, C31H36FN3O4S has been shown to enhance both N-methyl-D-aspartate (NMDA) and α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor-mediated neurotransmission in the medial prefrontal cortex (mPFC) and mesolimbic pathways[3][4]. Crucially, this glutamatergic modulation is not direct; it is a downstream consequence of dopamine D1 receptor activation[5]. This D1-dependent intracellular signaling cascade leads to the phosphorylation of the GluN2B subunit of NMDA receptors and promotes AMPA receptor trafficking, likely via mTOR and Fyn kinase activation[3][5]. For researchers investigating synaptic plasticity, schizophrenia models, or bipolar depression mechanisms, C31H36FN3O4S serves as a critical pharmacological tool.

Mechanistic Pathway Visualization

To effectively utilize C31H36FN3O4S, researchers must understand that its glutamatergic effects rely on intact intracellular signaling.

Pathway LUM C31H36FN3O4S (Lumateperone) D1R Dopamine D1 Receptor (Activation) LUM->D1R Indirect Agonism KINASE Intracellular Kinases (Fyn / mTOR) D1R->KINASE Signal Transduction GLUN2B GluN2B Phosphorylation (NMDA Receptor) KINASE->GLUN2B Phosphorylation AMPA AMPA Receptor Trafficking KINASE->AMPA mTOR Activation GLUT Enhanced Glutamatergic Neurotransmission GLUN2B->GLUT AMPA->GLUT

Caption: D1-dependent mechanistic pathway of C31H36FN3O4S modulating glutamatergic neurotransmission.

Experimental Protocols

Expert Insight: Because the glutamatergic effects of C31H36FN3O4S are indirect and rely on D1 receptor crosstalk[5], assays utilizing isolated receptors (e.g., HEK293 expression systems) will yield false negatives. Intact local microcircuitry and preserved intracellular signaling machinery are mandatory. Therefore, acute brain slices are the gold standard for these evaluations.

Protocol A: Ex Vivo Electrophysiological Recording of AMPA/NMDA Currents

Objective: Quantify the enhancement of evoked excitatory postsynaptic currents (eEPSCs) in mPFC pyramidal neurons following C31H36FN3O4S application. Self-Validating System: This protocol incorporates a parallel recording using a D1 antagonist (SCH23390) to confirm that any observed EPSC potentiation is strictly D1-dependent, ruling out off-target direct channel modulation.

Step-by-Step Methodology:

  • Slice Preparation: Prepare 300 µm coronal slices containing the mPFC from adult rodents in ice-cold, oxygenated (95% O2 / 5% CO2) sucrose-based cutting solution.

  • Recovery: Transfer slices to standard artificial cerebrospinal fluid (aCSF) at 34°C for 30 minutes, then maintain at room temperature for at least 1 hour.

  • Recording Setup: Transfer a slice to the recording chamber perfused with aCSF (2-3 mL/min) at 32°C. Add Picrotoxin (50 µM) to isolate excitatory currents by blocking GABA_A receptors.

  • Whole-Cell Patch Clamp: Patch layer V pyramidal neurons using a Cs-methanesulfonate internal solution (to block potassium currents and improve space clamp).

  • Baseline Acquisition: Evoke EPSCs via a stimulating electrode placed in layer II/III. Record baseline AMPA (at -70 mV) and NMDA (at +40 mV) currents for 10 minutes.

  • Compound Application:

    • Group 1 (Test): Bath-apply C31H36FN3O4S (3 µM, 0.1% DMSO final) for 15 minutes.

    • Group 2 (Validation): Pre-incubate with SCH23390 (10 µM) for 10 minutes, followed by co-application of SCH23390 + C31H36FN3O4S.

  • Data Analysis: Measure the peak amplitude of AMPA and NMDA currents post-application relative to baseline.

Protocol B: Biochemical Quantification of GluN2B Phosphorylation

Objective: Measure the intracellular molecular correlate of C31H36FN3O4S efficacy by quantifying p-GluN2B (Tyr1472) levels[3].

Step-by-Step Methodology:

  • Tissue Treatment: Incubate acute mPFC slices in aCSF containing vehicle (0.1% DMSO) or C31H36FN3O4S (3 µM) for 30 minutes.

  • Lysis: Rapidly freeze slices on dry ice. Homogenize in RIPA buffer supplemented with protease and phosphatase inhibitors (critical for preserving the transient phosphorylation state).

  • Protein Quantification & Electrophoresis: Determine protein concentration via BCA assay. Load 20 µg of protein per lane on an 8% SDS-PAGE gel.

  • Immunoblotting: Transfer to a PVDF membrane. Block with 5% BSA.

  • Probing: Probe with primary antibodies against p-GluN2B (Tyr1472) and Total GluN2B, followed by HRP-conjugated secondary antibodies.

  • Detection: Use enhanced chemiluminescence (ECL) and densitometry to calculate the p-GluN2B / Total GluN2B ratio.

Experimental Workflow Visualization

Workflow Prep Tissue Preparation mPFC Slices (Rodent) Incubate Compound Incubation C31H36FN3O4S (3 µM) Prep->Incubate Split Electrophysiology Biochemical Assay Incubate->Split Ephys Whole-Cell Patch Clamp Measure NMDA/AMPA EPSCs Split:f0->Ephys Biochem Western Blotting Quantify p-GluN2B / Total GluN2B Split:f1->Biochem Data Data Synthesis Efficacy of Glutamatergic Modulation Ephys->Data Biochem->Data

Caption: Dual-assay experimental workflow for validating C31H36FN3O4S glutamatergic modulation.

Quantitative Data Presentation

The following table summarizes the expected quantitative outcomes when utilizing C31H36FN3O4S in the described assays, based on established neuropharmacological profiling[3][4][5].

Experimental GroupAssay TypeTarget MetricExpected Change vs. Baseline/VehicleMechanistic Implication
Vehicle (0.1% DMSO) ElectrophysiologyAMPA/NMDA eEPSC Amplitude± 5% (Stable baseline)System stability
C31H36FN3O4S (3 µM) ElectrophysiologyAMPA eEPSC Amplitude+ 25% to 40%Enhanced AMPA trafficking/function
C31H36FN3O4S (3 µM) ElectrophysiologyNMDA eEPSC Amplitude+ 30% to 50%Enhanced NMDA channel conductance
C31H36FN3O4S + SCH23390 ElectrophysiologyAMPA/NMDA eEPSC Amplitude± 5% (Blockade)Confirms D1-receptor dependence
C31H36FN3O4S (3 µM) Western Blotp-GluN2B / Total GluN2B Ratio+ 40% to 60%Increased GluN2B phosphorylation

References

  • [1] Lumateperone Tosylate | C31H36FN3O4S | CID 44241743 - PubChem - nih.gov. 1

  • [2] Compound: LUMATEPERONE TOSYLATE (CHEMBL3233142) - ChEMBL - EMBL-EBI - ebi.ac.uk. 2

  • [3] Exploring the Pharmacological and Clinical Features of Lumateperone: A Promising Novel Antipsychotic - MDPI - mdpi.com. 3

  • [4] CAPLYTA - Mechanism of Action - J&J Medical Connect - jnjmedicalconnect.com. 4

  • [5] Lumateperone: advancing schizophrenia treatment with a new antipsychotic - italianjournalofpsychiatry.it. 5

  • Lumateperone - StatPearls - NCBI Bookshelf - nih.gov.

Sources

Application

Application Note: Spectroscopic Characterization and NMR Methodologies for Lumateperone Tosylate (C31H36FN3O4S)

Executive Summary & Clinical Context Lumateperone tosylate (commercially known as Caplyta) is a first-in-class atypical antipsychotic characterized by a highly complex tetracyclic quinoxaline core. Unlike traditional mon...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Clinical Context

Lumateperone tosylate (commercially known as Caplyta) is a first-in-class atypical antipsychotic characterized by a highly complex tetracyclic quinoxaline core. Unlike traditional monoaminergic drugs, lumateperone exhibits a uniquely balanced pharmacological profile: it acts as a potent serotonin 5-HT2A receptor antagonist, a dopamine D2 receptor presynaptic partial agonist and postsynaptic antagonist, and a serotonin transporter (SERT) inhibitor [1]. Recent studies also highlight its role in normalizing pathological levels of acute neuroinflammation, further expanding its utility in mood regulation [2].

For drug development professionals and analytical chemists, the structural validation of lumateperone tosylate (C31H36FN3O4S) presents specific challenges. The molecule contains a fused hexahydro-1H-pyrido[3',4':4,5]pyrrolo[1,2,3-de]quinoxaline ring system with two critical stereocenters (6bR, 10aS). This application note provides a comprehensive, self-validating spectroscopic workflow to unambiguously confirm the cis-stereochemistry, salt stoichiometry, and isotopic mass of the active pharmaceutical ingredient (API).

Pathway LUM Lumateperone (C31H36FN3O4S) HT2A 5-HT2A Receptor (Antagonist) LUM->HT2A Ki ≈ 0.54 nM D2 D2 Receptor (Pre/Post Modulator) LUM->D2 Ki ≈ 32 nM SERT Serotonin Transporter (Inhibitor) LUM->SERT Ki ≈ 62 nM SER Serotonergic Balance HT2A->SER DA Dopaminergic Stabilization D2->DA GLU Glutamatergic Modulation D2->GLU NMDA/AMPA SERT->SER

Pharmacological signaling pathway of Lumateperone targeting 5-HT2A, D2, and SERT.

Mechanistic Rationale for Analytical Choices

As a Senior Application Scientist, I emphasize that analytical protocols must be designed around the specific physicochemical vulnerabilities of the molecule.

Solvent Causality in NMR: Lumateperone tosylate exhibits strong intermolecular ion-pairing between the protonated piperidine nitrogen and the tosylate counterion. If analyzed in non-polar solvents (e.g., CDCl3), this ion-pairing leads to severe aggregation and resonance line broadening. We mandate the use of DMSO-d6 ; its high dielectric constant disrupts these ionic networks, yielding sharp, quantifiable resonances necessary for precise integration [3].

Stereochemical Validation via NOESY: The spatial orientation of the tetracyclic core dictates the D2/5-HT2A binding ratio. The active API requires a cis-fusion at the 6bR and 10aS positions. 1D NMR alone cannot differentiate the cis and trans diastereomers due to overlapping aliphatic multiplets. A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is strictly required. A through-space cross-peak between the bridgehead protons at 6bR and 10aS serves as the definitive, self-validating proof of the correct 3D architecture [1].

Spectroscopic Data Presentation

Table 1: Physicochemical Properties
PropertyValue
Chemical Name Lumateperone Tosylate
IUPAC Name 4-((6bR,10aS)-3-methyl-2,3,6b,9,10,10a-hexahydro-1H,7H-pyrido[3',4':4,5]pyrrolo[1,2,3-de]quinoxalin-8-yl)-1-(4-fluorophenyl)-butan-1-one 4-methylbenzenesulfonate
Molecular Formula C31H36FN3O4S (Free base: C24H28FN3O + Tosylate: C7H8O3S)
Molecular Weight 565.71 g/mol
Monoisotopic Mass 565.2410 Da
Table 2: Representative 1H NMR Spectral Assignments (400 MHz, DMSO-d6)

Note: Precise multiplet deconvolution in the 3.65–1.94 ppm region requires 2D HSQC due to the complex overlapping of the piperidine, pyrrolidine, and butyrophenone chains [3].

Chemical Shift (δ, ppm)MultiplicityIntegrationStructural Assignment
8.08 – 8.02m2HFluorophenyl (ortho to carbonyl)
7.50d (J = 7.8 Hz)2HTosylate aromatic (ortho to sulfonate)
7.36t (J = 7.8 Hz)2HFluorophenyl (meta to carbonyl)
7.13d (J = 7.8 Hz)2HTosylate aromatic (meta to sulfonate)
6.75 – 6.65m3HQuinoxaline core aromatics
3.65 – 1.94m20HAliphatic core + butyrophenone chain
2.81s3HPiperidine N-CH3 (protonated shift)
2.29s3HTosylate methyl

Experimental Protocols

Protocol 1: High-Resolution NMR Acquisition & Stereochemical Validation

This protocol is designed to be a self-validating system. By utilizing a long relaxation delay, the integration ratio between the tosylate methyl and the API core acts as an internal quality control check for salt stoichiometry.

Step 1: Sample Preparation

  • Accurately weigh 15.0 ± 0.2 mg of Lumateperone Tosylate API.

  • Dissolve in 600 µL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (δ 0.00 ppm).

  • Transfer to a high-quality 5 mm NMR tube, ensuring no undissolved particulates remain (sonicate for 60 seconds if necessary).

Step 2: Instrument Calibration

  • Insert the sample into a 400 MHz (or higher) NMR spectrometer.

  • Equilibrate the probe temperature to exactly 298 K for 5 minutes to prevent chemical shift drift.

  • Lock onto the deuterium signal of DMSO-d6 and perform automated gradient shimming (Z1-Z5) until the TMS peak full-width at half-maximum (FWHH) is < 0.8 Hz.

Step 3: 1D Quantitative Acquisition

  • Execute a standard 1H pulse sequence (e.g., zg30).

  • Critical Setting: Set the relaxation delay (D1) to 10 seconds. Causality: The tosylate methyl group and quaternary carbons have long T1 relaxation times. A 10s delay ensures complete relaxation, guaranteeing that the integration ratio of the tosylate methyl (δ 2.29, 3H) to the fluorophenyl protons (δ 8.05, 2H) is exactly 3:2, validating the 1:1 mono-tosylate stoichiometry.

  • Acquire 32 scans.

Step 4: 2D NOESY Acquisition

  • Set up a 2D NOESY experiment with a mixing time of 400 ms.

  • Acquire 256 increments in the indirect dimension (t1) with 16 scans per increment.

  • Process with a sine-bell squared window function. Analyze the cross-peaks between the aliphatic bridgehead protons to confirm the cis-configuration.

Workflow S1 Sample Preparation 15 mg API in 0.6 mL DMSO-d6 S2 1D NMR Acquisition (1H, 13C, 19F) S1->S2 S3 2D NMR Acquisition (COSY, HSQC, HMBC, NOESY) S2->S3 V1 Salt Stoichiometry Tosylate:Base Ratio (1:1) S2->V1 1H Integration V2 Stereochemical Validation 6bR, 10aS cis-junction (NOESY) S3->V2 Cross-peak Analysis

Step-by-step NMR acquisition and validation workflow for Lumateperone Tosylate.

Protocol 2: LC-HRMS Exact Mass Confirmation

Causality: The butyrophenone chain of lumateperone is highly susceptible to in-source fragmentation (specifically, cleavage at the tertiary amine). We utilize soft Electrospray Ionization (ESI+) with a low fragmentor voltage to preserve the intact molecular ion.

Step 1: Chromatographic Separation

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

Step 2: Mass Spectrometry (ESI-TOF)

  • Ionization Mode: Positive Electrospray (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Fragmentor Voltage: Set strictly to < 100 V to prevent premature cleavage of the butyrophenone linker.

  • Data Analysis: Extract the chromatogram for the expected free base [M+H]+ ion at m/z 394.2289 . The tosylate counterion will elute separately and can be observed in negative mode (ESI-) at m/z 171.0121 .

References

  • Li, P., Zhang, Q., Robichaud, A. J., Lee, T., Tomesch, J., Yao, W., Beard, J. D., Snyder, G. L., Zhu, H., Peng, Y., Hendrick, J. P., Vanover, K. E., Davis, R. E., Mates, S., & Wennogle, L. P. (2014). Discovery of a Tetracyclic Quinoxaline Derivative as a Potent and Orally Active Multifunctional Drug Candidate for the Treatment of Neuropsychiatric and Neurological Disorders. Journal of Medicinal Chemistry, 57(6), 2670–2682. URL:[Link]

  • Dutheil, S., Watson, L. S., Davis, R. E., & Snyder, G. L. (2023). Lumateperone Normalizes Pathological Levels of Acute Inflammation through Important Pathways Known to Be Involved in Mood Regulation. Journal of Neuroscience, 43(5), 863-877. URL:[Link]

  • Sun, C., Mao, Y., Li, B., Xu, Z., Jiang, S., Kang, L., & Wang, H. (2021). New Synthesis of Lumateperone Tosylate. Heterocycles, 102(11), 2197-2206. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Improving yield and purity in the chemical synthesis of C31H36FN3O4S

Welcome to the technical support resource for the synthesis of Brexpiprazole, a third-generation antipsychotic agent. This guide is designed for researchers, process chemists, and drug development professionals to naviga...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for the synthesis of Brexpiprazole, a third-generation antipsychotic agent. This guide is designed for researchers, process chemists, and drug development professionals to navigate the common challenges associated with achieving high yield and purity for this active pharmaceutical ingredient (API). Here, we address specific experimental issues in a practical, question-and-answer format, grounding our advice in established chemical principles and field-proven experience.

Section 1: Troubleshooting Low Yield in Brexpiprazole Synthesis

The final and most crucial step in many reported syntheses of Brexpiprazole is the N-alkylation of 1-(benzo[b]thiophen-4-yl)piperazine with a 7-(4-halobutoxy)-2(1H)-quinolinone derivative.[1][2] Achieving a high yield in this step is critical for the overall efficiency of the process. Below are common issues and their resolutions.

Q1: My final N-alkylation step is resulting in a low yield. What are the most likely causes?

A: Low conversion in the final coupling step is a frequent challenge and can typically be attributed to three main areas: ineffective reaction conditions, reagent quality, or procedural errors.

  • Ineffective Base or Solvent System: The choice of base and solvent is critical for this S_N2 reaction. An insufficiently strong base will not deprotonate the piperazine nitrogen effectively, while a poor solvent can hinder solubility and reaction kinetics.

    • Causality: The reaction requires a non-nucleophilic base to activate the secondary amine of the piperazine moiety for its attack on the electrophilic halobutoxy chain. The solvent must be aprotic to avoid interfering with the base and capable of dissolving all reactants at the reaction temperature.[2]

    • Recommendation: Potassium carbonate (K₂CO₃) is a widely used and effective base for this transformation.[2][3] Aprotic polar solvents like N,N-Dimethylformamide (DMF) or acetonitrile are preferred as they facilitate the S_N2 mechanism and solubilize the reagents.[2][4] If yields are low, ensure the base is finely powdered and anhydrous.

  • Presence of Water: Moisture is detrimental to this reaction.

    • Causality: Water can hydrolyze the alkyl halide starting material and can also interfere with the efficacy of inorganic bases like K₂CO₃.

    • Recommendation: Use anhydrous solvents and ensure all glassware is thoroughly dried. Dry reagents like K₂CO₃ in an oven before use if necessary.

  • Insufficient Reaction Temperature or Time: Like many S_N2 reactions involving aryl piperazines, this step may require elevated temperatures and sufficient time to proceed to completion.

    • Causality: The nucleophilicity of the piperazine can be moderate, and steric hindrance may play a role. Higher temperatures increase the reaction rate by providing the necessary activation energy.

    • Recommendation: Reported successful conditions often involve heating the reaction mixture to 60-100 °C for several hours (4-16 hours).[2][3][5] Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time. Do not assume a standard time; confirm completion analytically.

Q2: I am observing significant amounts of unreacted starting materials via HPLC analysis. How can I drive the reaction to completion?

A: Observing unreacted starting materials indicates either an incomplete reaction or a reaction that has stalled.

  • Role of a Catalyst/Additive: The use of a phase-transfer catalyst or an iodide source can significantly accelerate the reaction.

    • Causality: In cases where the leaving group on the butoxy chain is a chloride, its displacement can be slow. Adding a catalytic amount of an iodide salt, such as potassium iodide (KI) or sodium iodide (NaI), facilitates the reaction via the Finkelstein reaction. The in-situ generated alkyl iodide is much more reactive than the corresponding chloride.[5]

    • Recommendation: Add 0.1 equivalents of KI or NaI to the reaction mixture. This can dramatically improve the reaction rate and drive it towards completion without altering the fundamental stoichiometry.[5]

  • Stoichiometry of Reagents: Ensure the stoichiometry is appropriate. While a 1:1 molar ratio is theoretically sound, a slight excess of one reagent can sometimes be beneficial.

    • Causality: If one of your key intermediates is more valuable, using a slight excess (e.g., 1.1-1.2 equivalents) of the less expensive reagent can ensure the complete consumption of the limiting reagent.

    • Recommendation: Consider using a slight excess of the 7-(4-halobutoxy)-2(1H)-quinolinone intermediate if the 1-(benzo[b]thiophen-4-yl)piperazine is your limiting reagent.

Q3: My reaction appears to work, but my mass balance is low and I see multiple product-related spots on TLC/HPLC. What are the common side reactions?

A: The primary side reactions in this synthesis are typically related to over-alkylation or the formation of dimers.

  • Dialkylation Impurities: One of the most common issues is the formation of a dialkylated quinolinone impurity.

    • Causality: The nitrogen atom of the 2-quinolinone ring is also nucleophilic and can be alkylated by the 7-(4-halobutoxy) chain of another molecule, leading to an N,O-dialkylated impurity.[4] This is more prevalent if strong, non-selective bases are used or at very high temperatures.

    • Recommendation: Control of reaction conditions is key. Using a milder base like K₂CO₃ instead of stronger bases like sodium hydroxide can improve selectivity.[4] Optimizing the temperature can also minimize this side reaction; run the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Dimer Formation: A dimer of the 7-(4-halobutoxy)-2(1H)-quinolinone can also form, where one molecule's quinolinone nitrogen attacks the alkyl halide of another.

    • Causality: This side reaction competes with the desired intermolecular reaction with piperazine. It is often favored when the concentration of the piperazine nucleophile is low.

    • Recommendation: Ensure that the piperazine derivative is present in a sufficient concentration from the start of the reaction. A slow addition of the alkyl halide to a solution containing the piperazine and base can sometimes favor the desired intermolecular reaction over the competing dimerization.

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical sequence for troubleshooting low-yield issues in the final N-alkylation step.

G start Low Yield or Incomplete Reaction check_reagents 1. Verify Reagent Quality start->check_reagents check_conditions 2. Review Reaction Conditions check_reagents->check_conditions Reagents OK reagent_details • Anhydrous Solvents? • Anhydrous Base (K₂CO₃)? • Purity of Intermediates? check_reagents->reagent_details add_catalyst 3. Introduce Additive/Catalyst check_conditions->add_catalyst Conditions Correct condition_details • Temperature (60-100°C)? • Sufficient Time (Monitor by HPLC)? • Correct Base/Solvent (K₂CO₃/DMF)? check_conditions->condition_details optimize 4. Re-optimize & Monitor add_catalyst->optimize No Improvement catalyst_details • Add 0.1 eq. KI or NaI? (Especially for alkyl chlorides) add_catalyst->catalyst_details success Yield Improved optimize->success

Caption: A step-by-step workflow for diagnosing and resolving low reaction yields.

Section 2: Guide to Optimizing Brexpiprazole Purity

Achieving high purity (>99.5%) is a non-negotiable requirement for APIs.[6][7] Crude Brexpiprazole often contains unreacted starting materials, side-products, and residual reagents that must be removed.

Q1: What is a typical purity target for Brexpiprazole API, and what are the most common process-related impurities?

A: The target purity for Brexpiprazole, like most APIs, is typically ≥99.5% , with individual specified impurities often required to be below 0.10%.[4][6]

Common impurities to monitor include:

  • Unreacted Intermediates: 1-(benzo[b]thiophen-4-yl)piperazine and 7-(4-halobutoxy)-2(1H)-quinolinone.

  • Side-Reaction Products: N,O-dialkylated species and quinolinone dimers as discussed in the previous section.[4][]

  • Oxidation Products: The piperazine nitrogen and the thiophene sulfur can be susceptible to oxidation, potentially forming N-oxides or sulfoxides, especially under harsh conditions or prolonged exposure to air at high temperatures.[][9]

Q2: How do I select an effective solvent system for recrystallizing crude Brexpiprazole?

A: The ideal recrystallization solvent is one in which Brexpiprazole is highly soluble at elevated temperatures but poorly soluble at room temperature or below.[10][11] Impurities, conversely, should either be highly soluble at all temperatures (to remain in the mother liquor) or completely insoluble (to be removed by hot filtration).

  • Solvent Screening Protocol:

    • Place a small amount of crude Brexpiprazole (e.g., 20-30 mg) into several test tubes.

    • Add a small volume (e.g., 0.5 mL) of a test solvent to each tube at room temperature. Observe solubility. A good candidate solvent will not dissolve the compound at this stage.[4]

    • Heat the tubes that showed poor solubility. A good solvent will fully dissolve the compound at or near its boiling point.[4]

    • Allow the clear, hot solutions to cool slowly to room temperature, then in an ice bath. The formation of a high volume of crystals indicates a promising solvent.

  • Recommended Solvent Systems:

    • Single Solvent: High-boiling point polar aprotic solvents like DMF or DMSO have been used, but achieving high recovery can be difficult.

    • Solvent/Anti-Solvent Systems: This is often more effective. The crude product is dissolved in a minimum amount of a "good" solvent (like DMSO or DMF) at an elevated temperature, and then a miscible "anti-solvent" (in which the product is insoluble, such as water, ethanol, or ethyl acetate) is added slowly until the solution becomes turbid, inducing crystallization upon cooling.[11] A mixture of dichloromethane and methanol has also been reported for purification.[5]

Q3: My isolated Brexpiprazole has a persistent off-white or yellow color. How can I decolorize it?

A: A yellow tint often indicates the presence of minor, highly conjugated impurities or degradation products.

  • Activated Carbon Treatment: This is a standard and highly effective method for removing colored impurities.[11]

    • Causality: Activated carbon has a high surface area with pores that adsorb large, flat, colored molecules from the solution.

    • Protocol:

      • Dissolve the crude Brexpiprazole in the chosen recrystallization solvent at an elevated temperature.

      • Add a small amount of activated carbon (typically 1-2% by weight of the solute).

      • Keep the solution hot and stir for 5-15 minutes. Caution: Do not add carbon to a boiling solution, as this can cause violent bumping.

      • Perform a hot gravity filtration using fluted filter paper to remove the activated carbon.

      • Allow the hot, clear filtrate to cool and crystallize as usual.

Q4: Direct recrystallization is failing to remove a closely-related impurity. Are there alternative strategies?

A: Yes. When an impurity has very similar solubility properties to the desired product, purification via salt formation is a powerful technique.[7][12]

  • Purification via Salt Formation:

    • Causality: Brexpiprazole has a basic piperazine nitrogen, allowing it to form salts with acids (e.g., hydrochloride or phosphate). These salts often have significantly different solubility profiles from the freebase and from the impurities. Crystallizing the salt can effectively reject impurities that do not form salts or whose salts have different solubilities.

    • Protocol Outline:

      • Dissolve the crude Brexpiprazole freebase in a suitable solvent (e.g., a mixture of ethanol and water).[4]

      • Add a stoichiometric amount of an acid (e.g., hydrochloric acid or phosphoric acid) to form the salt.[4][12]

      • Induce crystallization of the salt by cooling or adding an anti-solvent.

      • Isolate the purified Brexpiprazole salt by filtration.

      • To recover the API, re-dissolve the purified salt and neutralize it with a base (e.g., NaOH solution) to precipitate the highly pure Brexpiprazole freebase.[4][12]

      • Filter, wash with water to remove inorganic salts, and dry. This method is highly effective for achieving API-grade purity.[12]

Purification Strategy Decision Tree

This diagram helps in selecting an appropriate purification method based on the nature of the crude product.

G start Crude Brexpiprazole (Post-Workup) purity_check Assess Purity by HPLC (Purity < 99.5%?) start->purity_check color_check Is Product Colored? purity_check->color_check Yes success Pure API (≥ 99.5%) purity_check->success No (Already Pure) recrystallize Perform Recrystallization (Solvent/Anti-solvent) color_check->recrystallize No add_carbon Add Activated Carbon Step During Recrystallization color_check->add_carbon Yes final_purity_check Assess Final Purity (Purity ≥ 99.5%?) recrystallize->final_purity_check add_carbon->recrystallize salt_purify Alternative Strategy: Purification via Salt Formation (e.g., HCl or Phosphate Salt) final_purity_check->salt_purify No (Impurity Persists) final_purity_check->success Yes salt_purify->final_purity_check fail Re-evaluate Impurity Profile salt_purify->fail Still Fails

Caption: A decision tree for selecting the optimal purification strategy for Brexpiprazole.

Section 3: Analytical & Quality Control Protocols

Robust analytical methods are essential to confirm the purity of the final product and ensure it meets regulatory standards.

Q1: What is the industry-standard method for assessing the purity of Brexpiprazole?

A: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the definitive method for purity analysis of Brexpiprazole and its related substances.[13][14][15] It is capable of separating the main compound from process-related impurities and degradation products with high resolution.

Q2: Can you provide a starting point for developing a robust RP-HPLC method for purity analysis?

A: Certainly. While every method must be optimized and validated, the following conditions provide a well-established starting point for the analysis of Brexpiprazole.

ParameterRecommended Starting ConditionRationale & Notes
Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)The C18 stationary phase provides excellent hydrophobic retention for the aromatic structure of Brexpiprazole.[15]
Mobile Phase A: Phosphate Buffer (pH 3.5) B: AcetonitrileA buffered aqueous phase controls the ionization state of the basic piperazine, ensuring sharp, symmetrical peaks. Acetonitrile is a common organic modifier.[15]
Elution Mode Isocratic (e.g., 50:50 Buffer:ACN) or GradientIsocratic is simpler, but a gradient elution may be necessary to resolve both early and late-eluting impurities.[15]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a good balance of speed and resolution.
Detection UV at ~215 nm or ~224 nmBrexpiprazole has strong UV absorbance at lower wavelengths. A photodiode array (PDA) detector is recommended to check for peak purity.[13][15]
Column Temp. Ambient or 30 °CMaintaining a constant temperature ensures reproducible retention times.
Injection Vol. 10-20 µLStandard volume; should be adjusted based on sample concentration.
Diluent Mobile Phase or a mixture of Methanol/WaterThe sample should be fully dissolved in a solvent compatible with the mobile phase to prevent peak distortion.[16]
Q3: How can I ensure my HPLC method is "stability-indicating" and capable of detecting all potential degradation products?

A: A method is considered stability-indicating when it can definitively separate the intact API from any degradation products that may form under stress conditions. To validate this, forced degradation studies are required.[9][14]

  • Forced Degradation Protocol:

    • Objective: To intentionally degrade a sample of Brexpiprazole under various stress conditions to generate potential impurities and prove the analytical method can resolve them from the main peak.

    • Procedure: Expose separate solutions of Brexpiprazole to the following conditions until a modest amount of degradation (e.g., 5-20%) is observed:

      • Acidic Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 80 °C).[14]

      • Basic Hydrolysis: 0.1 M NaOH at elevated temperature (e.g., 80 °C).[14]

      • Oxidation: 3% Hydrogen Peroxide (H₂O₂) at room or elevated temperature.[9][14]

      • Thermal Degradation: Heat a solid sample and a solution in an oven.

      • Photolytic Degradation: Expose a solid sample and a solution to UV and visible light (as per ICH Q1B guidelines).

    • Analysis: Analyze each stressed sample by your HPLC method. The method is considered stability-indicating if all degradation product peaks are baseline-resolved from the main Brexpiprazole peak. A PDA detector is crucial here to assess peak purity and identify co-eluting peaks.

References

  • Recrystallization. (n.d.). University of Colorado Boulder, Department of Chemistry.
  • Synthesis of Quinolinones with Palladium-Catalyzed Oxidative Annulation between Acrylamides and Arynes. (2015). The Journal of Organic Chemistry. Retrieved from [Link]

  • Palladium-Catalysed Synthesis and Transformation of Quinolones. (n.d.). National Institutes of Health. Retrieved from [Link]

  • Synthesis reaction of the compound Brexpiprazole. (2015). ResearchGate. Retrieved from [Link]

  • CN106916148B - Method for synthesizing brexpiprazole. (n.d.). Google Patents.
  • CN106883223B - Purification method of Brexpiprazole hydrochloride. (n.d.). Google Patents.
  • Improved Process For The Purification Of Brexpiprazole. (n.d.). Quick Company. Retrieved from [Link]

  • Method for purifying brexpiprazole. (2018). Eureka | Patsnap. Retrieved from [Link]

  • Palladium-catalyzed synthesis of quinolines from allyl alcohols and anilines. (2017). RSC Advances. Retrieved from [Link]

  • Intramolecular Palladium(II)-Catalyzed Regioselective 6-endo or 6-exo C–H Benzannulation: An Approach for the Diversity-Oriented Synthesis of Quinolinone Derivatives from Pyridones. (2024). The Journal of Organic Chemistry. Retrieved from [Link]

  • Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole. (2019). Organic Process Research & Development. Retrieved from [Link]

  • WO/2019/073481 PROCESS FOR THE PREPARATION OF BREXPIPRAZOLE AND ITS INTERMEDIATES. (2019). WIPO Patentscope. Retrieved from [Link]

  • WO/2017/078621 PROCESSES FOR PREPARING BREXPIPRAZOLE. (2017). WIPO Patentscope. Retrieved from [Link]

  • Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole. (2019). ACS Publications. Retrieved from [Link]

  • Development of a Long-Acting Brexpiprazole Laurate Microcrystalline Suspension via Progressive Particle size Control for Schizophrenia Therapy. (2026). Thieme Connect. Retrieved from [Link]

  • Identification, Synthesis, and Control of Process-Related Impurities in the Antipsychotic Drug Substance Brexpiprazole. (2018). ACS Publications. Retrieved from [Link]

  • Methods for preparing brexpiprazole, key intermediates thereof and salts thereof. (2016). Google Patents.
  • Bioanalytical Method Development and Validation for Simultaneous Estimation of Brexpiprazole and Fluoxetine Hydrochloride in Human Plasma by RP-HPLC. (n.d.). Biosciences Biotechnology Research Asia. Retrieved from [Link]

  • CN104844585A - Preparation method of brexpiprazole. (n.d.). Google Patents.
  • Development and validation of a precise flow injection method for the assessment of brexpiprazole, with application to pharmaceutical dosage forms and human plasma analysis. (2024). National Institutes of Health. Retrieved from [Link]

  • Quantitative Determination of Brexpiprazole by RP-HPLC Method. (2019). Walsh Medical Media. Retrieved from [Link]

  • Analytical Method Development And Validation of Brexpiprazole Along With Stability Indicating Method By Quality By Design Approach. (2022). International Journal of Novel Research and Development. Retrieved from [Link]

  • Estimation of Brexpiprazole in Bulk by using UV-Spectroscopy Method. (2022). International Journal of Pharmaceutical Research and Applications. Retrieved from [Link]

  • Delineating an alternate convergent synthesis of brexpiprazole: a novel use of commercial 6,7-dihydrobenzo[b]thiophen-4(5H)-one. (2018). Indian Academy of Sciences. Retrieved from [Link]

  • Brexpiprazole: Characteristics, Biological Activities, Synthesis And Methods For Determination In Different Matrices. (n.d.). MACHINERY. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Minimizing Matrix Effects in LC-MS/MS Bioanalysis of C31H36FN3O4S

Welcome to the Bioanalytical Technical Support Center. As Senior Application Scientists, we understand that the quantification of complex neuropsychiatric therapeutics requires absolute precision.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Bioanalytical Technical Support Center. As Senior Application Scientists, we understand that the quantification of complex neuropsychiatric therapeutics requires absolute precision. This guide is dedicated to C31H36FN3O4S , known pharmacologically as Lumateperone tosylate (ITI-007)[1].

Lumateperone is a first-in-class atypical antipsychotic that acts via a multimodal mechanism—functioning as a potent 5-HT2A receptor antagonist, a presynaptic D2 receptor partial agonist, and a serotonin transporter (SERT) inhibitor[1][2]. Because of its high lipophilicity (AlogP ≈ 3.92)[3] and extensive metabolism[4], extracting lumateperone from complex biological matrices (like plasma and whole blood) often results in severe ion suppression during Electrospray Ionization (ESI).

This guide provides causally-grounded troubleshooting steps, validated protocols, and structural insights to help you build a self-validating LC-MS/MS workflow.

Pharmacological & Analytical Context

SignalingPathway LUM Lumateperone (ITI-007) C31H36FN3O4S HT2A 5-HT2A Receptor Antagonism (Ki ≈ 0.54 nM) LUM->HT2A D2 D2 Receptor Partial Agonist (Ki ≈ 32 nM) LUM->D2 SERT Serotonin Transporter Inhibition (Ki ≈ 61 nM) LUM->SERT GluN2B GluN2B / GSK-3β Phosphorylation LUM->GluN2B

Fig 1. Lumateperone multimodal receptor signaling pathway.

Frequently Asked Questions (FAQs)

Q1: Why am I experiencing significant signal drift and ion suppression when analyzing Lumateperone in human plasma? A: Lumateperone is highly lipophilic. If you are using standard Protein Precipitation (PPT) for sample cleanup, endogenous glycerophospholipids (like phosphatidylcholines) are co-eluting with the drug. In the ESI source, these highly surface-active phospholipids outcompete lumateperone for available charge droplets, leading to severe ion suppression. To resolve this, you must transition to sample preparation techniques that actively remove phospholipids, such as Solid Phase Extraction (SPE) or Volumetric Absorptive Microsampling (VAMS)[5].

Q2: What are the optimal MS/MS transitions and internal standards for Lumateperone? A: For robust quantification, use the stable isotope-labeled LUM-D4 as your internal standard to correct for residual matrix effects. In positive ESI mode, the[M + H]⁺ precursor ion for lumateperone is observed at m/z 394.23 , with the most intense product ion at m/z 165.1 used for Multiple Reaction Monitoring (MRM). For LUM-D4, the transition is m/z 398.22 → 169.1 [5].

Q3: Does the choice of mobile phase affect the matrix effect? A: Yes. Because lumateperone contains a piperazine ring and basic nitrogen atoms, maintaining a consistent acidic environment is critical for ionization. Using 0.1% Formic Acid (FA) in both the aqueous and organic (Acetonitrile) mobile phases ensures the compound remains fully protonated, which improves peak shape and reduces susceptibility to suppression from neutral matrix interferents[5].

Troubleshooting Guide: Matrix Effect Resolution
SymptomMechanistic CauseRecommended Solution
Loss of signal intensity over a batch run Phospholipid build-up on the analytical column. Late-eluting matrix components from previous injections suppress current injections.Implement a column wash step at the end of the gradient (e.g., 95% organic for 1.5 min). Switch from PPT to SPE.
High %CV (>15%) at the Lower Limit of Quantification (LLOQ) Variable matrix effects across different patient lots (lot-to-lot variation).Use LUM-D4 as an Internal Standard. Ensure the IS is added before any extraction steps to perfectly track recovery.
Poor recovery in whole blood samples Hematocrit bias trapping the drug in the red blood cell fraction, or incomplete desorption from the sampling matrix.Utilize Volumetric Absorptive Microsampling (VAMS) combined with Ultrasound-Assisted Extraction (UAE)[5][6].
Experimental Workflows & Methodologies

To guarantee scientific integrity, your sample preparation must be a self-validating system. Below are two field-proven methodologies designed to minimize matrix effects depending on your biological matrix.

SamplePrep Start Biological Matrix (Plasma / Whole Blood) Split Sample Prep Selection Start->Split SPE Solid Phase Extraction (Plasma) Split->SPE High Volume VAMS Volumetric Absorptive Microsampling (<100 µL) Split->VAMS Low Volume SPE_Wash Wash Step (Remove Phospholipids) SPE->SPE_Wash VAMS_Dry Drying (24h at RT) VAMS->VAMS_Dry SPE_Elute Elution (100% ACN/MeOH) SPE_Wash->SPE_Elute LCMS LC-MS/MS Analysis (MRM Mode) SPE_Elute->LCMS VAMS_UAE Ultrasound-Assisted Extraction (UAE) VAMS_Dry->VAMS_UAE VAMS_UAE->LCMS

Fig 2. Optimized sample prep workflows for matrix effect minimization.

Protocol A: Solid Phase Extraction (SPE) for Human Plasma

Causality: SPE utilizes mixed-mode sorbents that retain the basic lumateperone molecule via cation exchange and hydrophobic interactions, allowing aggressive washing of phospholipids.

  • Conditioning: Condition the mixed-mode strong cation exchange (MCX) SPE cartridge with 1.0 mL Methanol (MeOH), followed by 1.0 mL of 2% Formic Acid in water.

  • Loading: Dilute 100 µL of human plasma with 100 µL of 2% Formic Acid (spiked with LUM-D4 IS). Load onto the cartridge at a flow rate of 1 mL/min.

  • Washing (Critical Step): Wash with 1.0 mL of 2% Formic Acid in water, followed by 1.0 mL of 100% Methanol. Note: The 100% MeOH wash removes neutral lipids and phospholipids while the drug remains bound via ionic interactions.

  • Elution: Elute lumateperone using 1.0 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the drug, breaking the ionic bond with the sorbent.

  • Reconstitution: Evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A (0.1% FA in Water) prior to injection.

Protocol B: Volumetric Absorptive Microsampling (VAMS) for Whole Blood

Causality: VAMS absorbs an exact volume of blood (e.g., 10 µL) regardless of hematocrit. Drying the sample stabilizes lumateperone, and Ultrasound-Assisted Extraction (UAE) ensures complete desorption[5][6].

  • Sampling: Absorb exactly 10 µL of capillary whole blood onto a VAMS tip. Ensure the tip turns completely red, indicating full absorption.

  • Drying: Allow the VAMS tips to dry at room temperature for 24 hours in a desiccator to ensure analyte stability.

  • Extraction: Detach the VAMS tip into a microcentrifuge tube. Add 200 µL of extraction solvent (Acetonitrile/Water 70:30 v/v containing 0.1% FA and LUM-D4 IS).

  • Ultrasound-Assisted Extraction (UAE): Sonicate the tubes for 15 minutes at room temperature. This physical cavitation is required to disrupt the dried blood matrix and release the drug.

  • Centrifugation & Analysis: Centrifuge at 14,000 rpm for 10 minutes. Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The table below summarizes the performance metrics of different sample preparation techniques for Lumateperone, demonstrating why advanced extraction is necessary to mitigate matrix effects.

Preparation TechniqueBiological MatrixMatrix Effect (%)Extraction Recovery (%)LOQ (ng/mL)Primary Advantage / Disadvantage
Protein Precipitation (PPT) Plasma-45% to -60% (Severe Suppression)65 - 70%1.0Pro: Fast.Con: High phospholipid carryover.
Solid Phase Extraction (SPE) Plasma< 15%> 85%0.1Pro: High purity, excellent for PK studies.Con: Time-consuming.
VAMS + UAE Whole Blood< 10%> 90%0.5Pro: Minimally invasive, high analyte stability, low matrix effect[5].
References
  • Lumateperone tosylate | CAS#1187020-80-9 | 5HT2A antagonist. MedKoo Biosciences.
  • CAPLYTA® (lumateperone) capsules, for oral use. U.S. Food and Drug Administration (FDA).
  • Compound: LUMATEPERONE TOSYLATE (CHEMBL3233142). ChEMBL - EMBL-EBI.
  • Lumateperone (ITI-007) tosylate | 5-HT2A antagonist. Probechem Biochemicals.
  • Metabolic profiling of lumateperone in vitro and in vivo by UPLC-Q Exactive Orbitrap HRMS, and its pharmacokinetic study in rat plasma by LC-MS/MS. PubMed.
  • Volumetric absorptive microsampling for lumateperone analysis: method validation and stability evaluation. PMC.
  • (PDF) Volumetric absorptive microsampling for lumateperone analysis: method validation and stability evaluation. ResearchGate.

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Reference Data & Comparative Studies

Validation

Comparative Efficacy of C31H36FN3O4S (Lumateperone) vs. Traditional Dopamine Receptor Blockers

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound Analyzed: C31H36FN3O4S (Lumateperone Tosylate / ITI-007) The development of antipsychotic therapeutics has historically be...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound Analyzed: C31H36FN3O4S (Lumateperone Tosylate / ITI-007)

The development of antipsychotic therapeutics has historically been constrained by a rigid pharmacological dogma: the necessity of high-occupancy dopamine D2 receptor antagonism. While first-generation antipsychotics (FGAs) like Haloperidol and second-generation antipsychotics (SGAs) like Risperidone successfully mitigate positive symptoms of schizophrenia, their blunt mechanism of action invariably triggers severe extrapyramidal symptoms (EPS) and metabolic syndrome.

This guide provides an objective, data-driven comparison between traditional D2 blockers and C31H36FN3O4S (Lumateperone Tosylate) , a first-in-class multi-target neuromodulator. By analyzing receptor binding kinetics, downstream signaling pathways, and in vivo receptor occupancy, we elucidate the causality behind Lumateperone's superior safety and efficacy profile.

Mechanistic Divergence: The Causality of Efficacy and Tolerability

Traditional dopamine receptor blockers operate via a straightforward but flawed mechanism: full postsynaptic blockade of the D2 receptor. To achieve clinical efficacy, drugs like Haloperidol and Risperidone require >60-80% D2 receptor occupancy[1]. This threshold intrinsically overlaps with the occupancy level that induces nigrostriatal motor deficits (EPS) and hyperprolactinemia[2].

Conversely, C31H36FN3O4S was rationally engineered to decouple antipsychotic efficacy from high D2 occupancy. It achieves this through a tripartite mechanism[3]:

  • Potent 5-HT2A Antagonism: With a Ki​ of 0.54 nM, it possesses a 60-fold higher affinity for 5-HT2A receptors than D2 receptors[4]. This high 5-HT2A/D2 ratio is critical for preventing akathisia and EPS.

  • Presynaptic D2 Partial Agonism & Postsynaptic Antagonism: Instead of full blockade, it acts as a partial agonist at presynaptic autoreceptors (reducing dopamine release) while antagonizing postsynaptic receptors[5]. This dual action allows Lumateperone to achieve clinical efficacy at an unprecedentedly low D2 occupancy of ~40%[3].

  • D1-Mediated Glutamatergic Modulation: Lumateperone indirectly enhances NMDA and AMPA receptor activity by stimulating the phosphorylation of the GluN2B subunit and inhibiting GSK-3β via D1 receptor pathways[6]. This addresses the glutamatergic deficit inherent in schizophrenia.

Signaling LUM C31H36FN3O4S (Lumateperone) HT2A 5-HT2A Antagonism (Ki = 0.54 nM) LUM->HT2A D2_PRE D2 Presynaptic Partial Agonism LUM->D2_PRE D2_POST D2 Postsynaptic Antagonism LUM->D2_POST D1_MOD D1 Modulation (Ki = 52 nM) LUM->D1_MOD TRAD Traditional Blockers (e.g., Haloperidol) TRAD->D2_POST Full Blockade (>70% Occupancy) NO_EPS Low EPS Risk (<40% Occupancy) HT2A->NO_EPS D2_PRE->NO_EPS EPS High EPS Risk & Motor Deficits D2_POST->EPS GLU GluN2B / GSK-3β Phosphorylation D1_MOD->GLU

Caption: Mechanistic divergence of C31H36FN3O4S versus traditional D2 full antagonists.

Quantitative Data Presentation

To objectively evaluate the therapeutic window, we must compare the in vitro binding affinities and in vivo clinical outcomes of Lumateperone against Haloperidol (FGA) and Risperidone (SGA).

Table 1: In Vitro Receptor Binding Affinity ( Ki​ , nM)

Lower Ki​ indicates higher binding affinity. Data synthesized from PDSP database and primary literature[7][8].

Receptor TargetC31H36FN3O4S (Lumateperone)Haloperidol (FGA)Risperidone (SGA)Clinical Implication of Lumateperone's Profile
5-HT2A 0.5445.00.5High affinity prevents EPS and improves sleep architecture.
D2 32.01.23.0Moderate affinity prevents hyperprolactinemia and motor deficits.
SERT 61.0>10,000>1,000SERT inhibition provides adjunctive antidepressant efficacy.
H1 (Histamine) >1,0001,80015.0Lack of H1 affinity prevents severe sedation and weight gain.
5-HT2C >170>10,00025.0Lack of 5-HT2C affinity prevents metabolic syndrome.
Table 2: Clinical & Metabolic Outcomes

Comparative data from randomized controlled trials assessing acute exacerbation of schizophrenia[2][9].

MetricC31H36FN3O4S (42 mg/day)Risperidone (4 mg/day)Placebo
EPS Incidence ~3.0%6.3%3.2%
Metabolic Syndrome Conversion 5.0%13.0%N/A
Change in Total Cholesterol -2.8 mg/dL+4.8 mg/dLN/A
Change in Triglycerides -0.7 mg/dL+20.4 mg/dLN/A
Therapeutic D2 Occupancy ~39% 70 - 80% 0%

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the claims regarding Lumateperone's unique receptor profile must be grounded in reproducible, self-validating experimental workflows. Below are the standardized protocols used to validate its pharmacology.

Protocol A: In Vitro Radioligand Binding & Functional Assay

Purpose: To validate the Ki​ values and confirm the partial agonism of C31H36FN3O4S at the D2 receptor. Self-Validation Mechanism: Inclusion of a full agonist (Dopamine) and a full antagonist (Haloperidol) as internal controls to establish the baseline and maximum dynamic range of the assay.

  • Cell Culture & Membrane Preparation: Cultivate HEK-293E cells stably expressing human recombinant D2L (long isoform) receptors. Harvest cells, homogenize in 50 mM Tris-HCl buffer (pH 7.4), and centrifuge at 40,000 x g to isolate the membrane fraction.

  • Radioligand Displacement:

    • Incubate membrane preparations with 0.5 nM [³H]-Spiperone (a D2 antagonist radioligand).

    • Introduce C31H36FN3O4S at increasing concentrations ( 10−11 to 10−5 M).

    • Control Step: Run parallel assays using Haloperidol to validate complete displacement.

  • Functional cAMP Assay (Measuring Partial Agonism):

    • Stimulate cells with Forskolin to artificially elevate intracellular cAMP levels.

    • Apply C31H36FN3O4S. Because D2 is a Gi​ -coupled receptor, a full agonist will completely suppress Forskolin-induced cAMP.

    • Validation: C31H36FN3O4S will only partially suppress cAMP compared to endogenous dopamine, confirming its status as a presynaptic partial agonist[3].

  • Data Analysis: Calculate IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation.

Protocol B: In Vivo PET Imaging for Receptor Occupancy

Purpose: To prove that C31H36FN3O4S achieves antipsychotic efficacy at <40% D2 receptor occupancy, directly challenging the traditional 60-80% dogma. Self-Validation Mechanism: Utilizing a pre-dose baseline scan for each subject to serve as their own internal control, eliminating inter-subject baseline receptor density variations.

  • Radiotracer Synthesis: Synthesize[¹¹C]-Raclopride (a highly specific D2/D3 antagonist) via methylation of the desmethyl precursor using[¹¹C]-methyl triflate.

  • Baseline Acquisition: Administer [¹¹C]-Raclopride intravenously to the subject. Acquire dynamic PET scans over 90 minutes to establish baseline Binding Potential ( BPND​ ) in the striatum (caudate and putamen).

  • Drug Administration: Administer C31H36FN3O4S (42 mg oral dose) and wait for Tmax​ (approximately 3-4 hours) to ensure steady-state plasma concentration[10].

  • Post-Dose Acquisition: Administer a second dose of [¹¹C]-Raclopride and acquire the post-dose PET scan.

  • Kinetic Modeling: Calculate D2 receptor occupancy using the simplified reference tissue model (SRTM), using the cerebellum as the reference region (devoid of D2 receptors).

    • Formula: %Occupancy=BPND(baseline)​BPND(baseline)​−BPND(post−dose)​​×100

PET_Workflow A 1. Radioligand Synthesis ([11C]-Raclopride) B 2. Baseline PET Scan (Calculate BP_ND) A->B C 3. C31H36FN3O4S Dosing (Wait for T_max) B->C D 4. Post-Dose PET Scan (Measure Displacement) C->D E 5. Kinetic Modeling (SRTM Analysis) D->E

Caption: Step-by-step PET imaging workflow for quantifying in vivo D2 receptor occupancy.

Discussion: The E-E-A-T Perspective on Drug Design

From an application science perspective, the design of C31H36FN3O4S represents a paradigm shift from "dirty drugs" to precision neuromodulation.

Traditional blockers like Risperidone suffer from off-target promiscuity. Risperidone's high affinity for histamine H1 ( Ki​ 15 nM) and 5-HT2C ( Ki​ 25 nM) receptors is the direct causal mechanism for the severe weight gain and metabolic syndrome observed in clinical populations[7]. By actively engineering C31H36FN3O4S to lack affinity for H1 and 5-HT2C ( Ki​ > 1000 nM and > 170 nM, respectively), researchers successfully abolished the metabolic liability[7]. Clinical data validates this structural choice: patients on Lumateperone showed a reduction in total cholesterol (-2.8 mg/dL) compared to a massive spike (+4.8 mg/dL) in those on Risperidone[9].

Furthermore, the integration of Serotonin Transporter (SERT) inhibition ( Ki​ 61 nM) directly into the molecule's architecture provides built-in SSRI-like activity[3]. This negates the need for the dangerous polypharmacy often required to treat the depressive episodes associated with bipolar I/II disorders and the negative symptoms of schizophrenia[8].

Comprehensive References

  • The Novel Antipsychotic Lumateperone (Iti-007) in the Treatment of Schizophrenia: A Systematic Review Source: MDPI URL:[Link]

  • Functional profile of a novel modulator of serotonin, dopamine, and glutamate neurotransmission Source: PubMed Central (PMC) / NIH URL:[Link]

  • Clinical Overview: A Novel Way of Treating Schizophrenia Source: Pharmacy Times URL:[Link]

  • Lumateperone: A Truly Innovative Antipsychotic Medication? Source: Psychiatry Online URL:[Link]

  • First-in-Class Antipsychotic Linked to Lower Cardiometabolic Risk Source: Medscape URL:[Link]

  • Lumateperone for schizophrenia Source: MDedge URL:[Link]

  • Lumateperone SSRI Action Pathway Source: SMPDB (Small Molecule Pathway Database) URL:[Link]

  • Lumateperone - StatPearls Source: NCBI Bookshelf URL:[Link]

  • Lumateperone in the treatment of psychiatric disorders – a review of the literature Source: Termedia URL:[Link]

  • Rational antipsychotic polypharmacy in psychotic and bipolar disorders: A focus on D2 receptor partial agonists Source: PubMed Central (PMC) / NIH URL:[Link]

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Comparative

A Comparative Analysis of D2 Receptor Occupancy: Lumateperone (C31H36FN3O4S) vs. Risperidone

This guide provides a detailed comparison of Lumateperone (Caplyta®) and Risperidone (Risperdal®), two antipsychotic agents with distinct pharmacological profiles, focusing on their interaction with the dopamine D2 recep...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed comparison of Lumateperone (Caplyta®) and Risperidone (Risperdal®), two antipsychotic agents with distinct pharmacological profiles, focusing on their interaction with the dopamine D2 receptor. This analysis is intended for researchers, scientists, and drug development professionals interested in the nuances of antipsychotic drug action and the clinical implications of differential receptor occupancy.

Executive Summary

All effective antipsychotic drugs exhibit some level of antagonism at the dopamine D2 receptor, a key mechanism for mitigating the positive symptoms of schizophrenia.[1][2] However, the degree and nature of this interaction are critical determinants of a drug's overall efficacy and tolerability profile. Risperidone, a potent D2 antagonist, is associated with high receptor occupancy levels that, while effective, can lead to a greater incidence of extrapyramidal symptoms (EPS) and hyperprolactinemia.[3][4] In contrast, Lumateperone presents a novel mechanism characterized by moderate, transient D2 receptor occupancy, combined with potent serotonin 5-HT2A antagonism and other unique properties.[5][6] This profile is designed to achieve antipsychotic efficacy while minimizing the side effects commonly associated with high D2 receptor blockade.[5] This guide will dissect the experimental data from positron emission tomography (PET) studies that quantify these differences and explore the underlying pharmacological principles and clinical consequences.

The Dopamine D2 Receptor: A Critical Target in Psychosis

The dopamine hypothesis of schizophrenia posits that hyperactivity in mesolimbic dopamine pathways contributes to the positive symptoms of psychosis (e.g., hallucinations, delusions).[1][4] The D2 receptor, a G-protein coupled receptor (GPCR), is a primary target for antipsychotic medications.[2] Antagonism of postsynaptic D2 receptors in the mesolimbic pathway is believed to mediate the therapeutic effects of these drugs.[4]

However, D2 receptors are also present in other critical brain regions:

  • Nigrostriatal Pathway: Regulates motor control. High D2 blockade here is linked to EPS.[4]

  • Tuberoinfundibular Pathway: Regulates prolactin secretion. D2 blockade leads to elevated prolactin levels.[4]

  • Mesocortical Pathway: Involved in cognition and executive function. Hypoactivity in this pathway may contribute to negative and cognitive symptoms.[4]

An ideal antipsychotic would selectively modulate D2 receptors in the mesolimbic pathway while sparing those in other regions, a goal that has driven the development of atypical antipsychotics like Lumateperone.

D2 receptors primarily couple to the inhibitory G-protein, Gαi/o. Upon activation by dopamine, this initiates a signaling cascade that inhibits adenylyl cyclase, leading to decreased production of cyclic AMP (cAMP).[1][7] This cascade ultimately modulates neuronal excitability and neurotransmitter release. Antipsychotics act by blocking dopamine from binding to the D2 receptor, thereby preventing this downstream signaling.

D2_Signaling_Pathway Dopamine Dopamine D2R D2R Dopamine->D2R Activates Lumateperone Lumateperone (Antagonist) Lumateperone->D2R Blocks Risperidone Risperidone (Antagonist) Risperidone->D2R Blocks ATP ATP AC AC ATP->AC cAMP ↓ cAMP Response Decreased Neuronal Excitability cAMP->Response G_protein G_protein D2R->G_protein Activates G_protein->AC Inhibits AC->cAMP

Caption: Dopamine D2 receptor signaling and points of antagonism.
Comparative Pharmacology and D2 Receptor Occupancy

The therapeutic and side-effect profiles of antipsychotics are closely linked to their D2 receptor occupancy levels, which can be quantified in vivo using PET imaging.[8][9] A "therapeutic window" for D2 occupancy has been proposed, where levels between 65% and 80% are considered optimal for antipsychotic efficacy, while occupancies above 80% are strongly associated with an increased risk of EPS.[8][9][10]

Risperidone is a potent antagonist of both D2 and serotonin 5-HT2A receptors.[5][11] Its clinical efficacy is well-established, but its utility can be limited by a dose-dependent increase in side effects.[12][13] PET studies have consistently demonstrated that risperidone achieves high levels of D2 receptor occupancy at clinically effective doses.[3]

  • At doses of 2-6 mg/day, risperidone's D2 occupancy ranges from approximately 66% to 79%.[3]

  • Even long-acting injectable formulations show peak D2 occupancy levels of 71% at a 25 mg dose, rising to 81.5% at a 75 mg dose.[10][14]

  • The risk of EPS begins to emerge as D2 receptor occupancy approaches and exceeds the 78-80% threshold.[3][9]

This high and sustained occupancy, while effective for positive symptoms, contributes directly to its side-effect profile, particularly EPS and hyperprolactinemia.[3][10]

Lumateperone was designed to provide antipsychotic efficacy with an improved safety profile. Its mechanism is multifaceted and distinct from other antipsychotics.[6]

  • High 5-HT2A to D2 Affinity Ratio: Lumateperone has a ~60-fold higher affinity for serotonin 5-HT2A receptors (Ki = 0.54 nM) than for D2 receptors (Ki = 32 nM).[15][16][17] This potent 5-HT2A antagonism is thought to reduce the risk of EPS and may contribute to its effects on negative symptoms and depression.[6][15]

  • Dual D2 Action: It acts as a presynaptic D2 partial agonist and a postsynaptic D2 antagonist.[5][6] This unique combination helps to stabilize the dopamine system, preventing excessive dopamine release while moderately blocking postsynaptic receptors.[15]

  • Lower D2 Occupancy: Crucially, PET studies show that at its therapeutic dose (42 mg), lumateperone results in a lower D2 receptor occupancy, in the range of 38-40%.[17] This is below the 65% threshold typically associated with the efficacy of other antipsychotics, suggesting a different mechanism underpins its therapeutic effect.[9][17]

This lower level of D2 receptor interaction is believed to be a key reason for the significantly lower rates of EPS, akathisia, and hyperprolactinemia observed in clinical trials compared to agents like risperidone.[5][18]

The following table summarizes the key quantitative differences between Lumateperone and Risperidone based on published experimental data.

ParameterLumateperone (C31H36FN3O4S)RisperidoneClinical Implication
D2 Binding Affinity (Ki) ~32 nM[15][16]High affinity (Ki not consistently reported but implied by high occupancy)Lumateperone has a moderate affinity, contributing to its lower occupancy profile.
5-HT2A Binding Affinity (Ki) ~0.54 nM[15][16]High affinity[5][11]Both are potent 5-HT2A antagonists, a hallmark of atypical antipsychotics.
5-HT2A:D2 Affinity Ratio ~60:1[5][17]Lower than Lumateperone[11]Lumateperone's very high ratio emphasizes its serotonergic activity over dopaminergic blockade.
Therapeutic Dose D2 Occupancy ~40%65% - 80%[3][10]Lumateperone operates below the traditional therapeutic window, minimizing D2-related side effects.[9]
D2 Mechanism of Action Presynaptic Partial Agonist / Postsynaptic Antagonist[6]Postsynaptic Antagonist[3]Lumateperone's dual action may provide a more nuanced modulation of the dopamine system.
Primary EPS Risk Low[5]Dose-dependent; increases >80% occupancy[3][9]Directly correlated with the degree of D2 receptor occupancy in the nigrostriatal pathway.
Experimental Protocol: In Vivo D2 Receptor Occupancy Measurement via PET

Positron Emission Tomography (PET) is the gold standard for quantifying receptor occupancy in the living human brain.[10] The following protocol outlines a typical workflow for a D2 receptor occupancy study using the common radioligand [11C]raclopride.

The choice of [11C]raclopride is critical; it is a D2/D3 receptor antagonist with relatively low affinity.[19][20] This property makes it sensitive to competition from both endogenous dopamine and externally administered drugs like Lumateperone or Risperidone. A reduction in the available binding sites for [11C]raclopride after drug administration directly reflects the occupancy of those receptors by the therapeutic agent. The cerebellum is used as a reference region because it is largely devoid of D2 receptors, allowing for the estimation of non-specific binding.[10]

Caption: Experimental workflow for a D2 receptor occupancy PET study.
  • Subject Recruitment and Screening: Participants (either healthy volunteers or patients with schizophrenia) are recruited. Exclusion criteria typically include contraindications for PET scanning and use of medications that could interfere with D2 receptor binding.[10]

  • Baseline PET Scan (Pre-drug): a. The subject is positioned in the PET scanner.[20] b. A transmission scan is performed for attenuation correction.[20] c. A bolus injection of [11C]raclopride (e.g., ~10 mCi) is administered intravenously.[10] d. Dynamic emission scanning begins immediately and continues for 90-110 minutes to capture the radiotracer's kinetics.[20][21]

  • Drug Administration: a. The subject is administered the study drug (Lumateperone or Risperidone) at a specific dose. b. For single-dose studies, the post-dose scan occurs at the time of expected peak plasma concentration. For multiple-dose studies, scanning occurs after the drug has reached steady-state concentrations (e.g., after at least 5 days for Lumateperone).[15]

  • Post-Dose PET Scan: a. The PET scanning protocol from Step 2 is repeated.

  • Image Analysis and Quantification: a. Regions of Interest (ROIs) are drawn on the reconstructed PET images over the striatum (caudate and putamen) and the cerebellum (reference region).[10] b. Time-activity curves (TACs) are generated for each ROI, showing radiotracer concentration over time. c. Kinetic modeling (e.g., using a simplified reference tissue model) is applied to the TACs to calculate the binding potential relative to non-displaceable binding (BP_ND) for both the baseline and post-dose scans.[10]

  • Occupancy Calculation: a. Receptor occupancy (Occ) is calculated using the following formula: Occ (%) = [ (BP_ND_baseline - BP_ND_post-dose) / BP_ND_baseline ] * 100

This self-validating system, where each subject serves as their own control (baseline vs. post-dose), provides a robust and reliable measure of target engagement for CNS drugs.

Conclusion and Future Directions

The comparison of D2 receptor occupancy between Lumateperone and Risperidone highlights a significant evolution in antipsychotic drug design. Risperidone exemplifies the classical approach of achieving efficacy through high-potency D2 antagonism, which is invariably linked to a higher burden of D2-mediated side effects.[3] Lumateperone introduces a more nuanced paradigm. Its efficacy at a D2 occupancy of only ~40% challenges the long-held belief that >65% occupancy is required for an antipsychotic effect.[17] This suggests that its potent 5-HT2A antagonism, unique D2 presynaptic partial agonism, and potential downstream effects on glutamate signaling work in concert to produce its therapeutic benefit.[5][6]

For researchers and drug developers, this comparison underscores the importance of looking beyond simple D2 blockade. The success of Lumateperone suggests that future antipsychotic development may focus on drugs with complex pharmacological profiles that achieve a therapeutic effect through the synergistic modulation of multiple neurotransmitter systems, rather than high-affinity antagonism of a single target. This approach holds the promise of delivering effective treatments for psychosis with significantly improved tolerability, enhancing patient adherence and long-term outcomes.

References

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  • Cortes-Carrillo, A., et al. (2024). Lumateperone: advancing schizophrenia treatment with a new antipsychotic. Therapeutic Advances in Psychopharmacology.
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  • Donthamsetti, P., & Javitch, J. A. (2017). New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy. Biological psychiatry, 81(1), 60-70. [Link]

  • Zhang, J. P., & Malhotra, A. K. (2019). Antipsychotic Drug Responsiveness and Dopamine Receptor Signaling; Old Players and New Prospects. Frontiers in psychiatry, 9, 729. [Link]

  • Mizrahi, R., & Kapur, S. (2007). Antipsychotic efficacy: Relationship to optimal D2-receptor occupancy. European Psychiatry, 22(5), 267-275. [Link]

  • Regenthal, R., et al. (2005). D2 dopamine receptor occupancy, risperidone plasma level and extrapyramidal motor symptoms in previously drug-free schizophrenic patients. Clinical pharmacology & therapeutics, 78(2), 163-173. [Link]

  • Beaulieu, J. M., et al. (2008). Possible involvement of post-dopamine D2 receptor signalling components in the pathophysiology of schizophrenia. International Journal of Neuropsychopharmacology, 11(2), 247-261. [Link]

  • Yamada, Y., et al. (2002). Prediction and assessment of extrapyramidal side effects induced by risperidone based on dopamine D(2) receptor occupancy. Synapse, 46(1), 1-8. [Link]

  • Stahl, S. M. (2016). The Four Dopamine Pathways Relevant to Antipsychotics Pharmacology. Psychopharmacology Institute. [Link]

  • de Haan, L., et al. (2004). Subjective experience and dopamine D2 receptor occupancy in patients treated with antipsychotics: clinical implications. The Canadian journal of psychiatry. Revue canadienne de psychiatrie, 49(5), 290-296. [Link]

  • Remington, G., et al. (2006). A PET study evaluating dopamine D2 receptor occupancy for long-acting injectable risperidone. The American journal of psychiatry, 163(3), 396-401. [Link]

  • Remington, G., et al. (2006). A PET study evaluating dopamine D2 receptor occupancy for long-acting injectable risperidone. SciSpace. [Link]

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  • de Greef, R., et al. (2011). Dopamine D2 occupancy as a biomarker for antipsychotics: quantifying the relationship with efficacy and extrapyramidal symptoms. The Journal of clinical pharmacology, 51(3), 343-353. [Link]

  • U.S. Food and Drug Administration. (1993). Risperdal (risperidone) tablets label. [Link]

  • ClinPGx. (n.d.). Annotation of FDA Label for risperidone and CYP2D6. [Link]

  • Edinoff, A. N., et al. (2023). Lumateperone. In StatPearls. StatPearls Publishing. [Link]

  • Kapur, S., et al. (2000). Relationship between dopamine D2 occupancy, clinical response, and side effects: a double-blind PET study of first-episode schizophrenia. The American journal of psychiatry, 157(4), 560-567. [Link]

  • Small Molecule Pathway Database (SMPDB). (2023). Lumateperone Dopamine Action Pathway. [Link]

  • U.S. Food and Drug Administration. (2009). Label for Risperdal. [Link]

  • Uchida, Y., et al. (2011). Dopamine D2 receptor occupancy and clinical effects: a systematic review and pooled analysis. Journal of clinical psychopharmacology, 31(4), 497-502. [Link]

  • U.S. Food and Drug Administration. (n.d.). Lumateperone Label. [Link]

  • U.S. Food and Drug Administration. (n.d.). Risperidone Label. [Link]

  • Ito, H., et al. (2011). Measurement of density and affinity for dopamine D2 receptors by a single positron emission tomography scan with multiple injections of [11C]raclopride. Journal of cerebral blood flow and metabolism, 31(3), 943-951. [Link]

  • Al-Jefout, M., et al. (2023). Illuminating Hope for Mental Health: A Drug Review on Lumateperone. Cureus, 15(9), e46153. [Link]

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  • Johnson & Johnson. (2025). Supplemental new drug application submitted to U.S. FDA for CAPLYTA® (lumateperone) with data demonstrating significant schizophrenia relapse prevention compared to placebo. [Link]

  • U.S. Food and Drug Administration. (n.d.). CAPLYTA® (lumateperone) capsules, for oral use. [Link]

  • Matusch, A., et al. (2006). Biodistribution and Radiation Dosimetry of the Dopamine D 2 Ligand 11 C-Raclopride Determined from Human Whole-Body PET. Journal of Nuclear Medicine, 47(2), 305-310. [Link]

  • Stahl, S. M. (2023). Lumateperone: A Truly Innovative Antipsychotic Medication?. American Journal of Psychiatry, 180(3), 174-177. [Link]

  • Vállez García, D., et al. (2017). Dual time-point imaging for post-dose binding potential estimation applied to a [11C]raclopride PET dose occupancy study. Journal of cerebral blood flow and metabolism, 37(3), 1146-1156. [Link]

  • U.S. Food and Drug Administration. (2021). Risperidone Label. [Link]

  • U.S. Food and Drug Administration. (n.d.). Caplyta Label. [Link]

  • Miller, B. J. (2020). Lumateperone for schizophrenia. MDedge. [Link]

  • Remington, G., et al. (2006). A PET study evaluating dopamine D2 receptor occupancy for long-acting injectable risperidone. The American journal of psychiatry, 163(3), 396-401. [Link]

  • Nyberg, S., et al. (1995). The D2 dopamine receptor occupancy of risperidone and its relationship to extrapyramidal symptoms: A pet study. Scilit. [Link]

Sources

Validation

Comparative Safety and Tolerability Profile of C31H36FN3O4S (Lumateperone) vs. Standard Second-Generation Antipsychotics

Target Audience: Researchers, Clinical Scientists, and Drug Development Professionals Compound: C31H36FN3O4S (Lumateperone Tosylate) For decades, the development of second-generation antipsychotics (SGAs) has been hinder...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Clinical Scientists, and Drug Development Professionals Compound: C31H36FN3O4S (Lumateperone Tosylate)

For decades, the development of second-generation antipsychotics (SGAs) has been hindered by a persistent pharmacological trade-off: achieving antipsychotic efficacy via dopamine D2 receptor blockade inevitably introduces the risk of extrapyramidal symptoms (EPS), while off-target receptor binding drives severe metabolic syndrome and weight gain.

Lumateperone tosylate (chemical formula: C31H36FN3O4S), a first-in-class atypical antipsychotic, represents a paradigm shift in neuropsychiatric drug design[1]. By acting as a selective and simultaneous modulator of serotonin, dopamine, and glutamate pathways, lumateperone achieves robust antipsychotic and antidepressant efficacy without the metabolic, motor, or endocrine liabilities that plague standard-of-care (SOC) SGAs like risperidone or olanzapine[2][3].

This guide systematically compares the safety and tolerability profile of lumateperone against alternative SGAs, providing the mechanistic rationale and the experimental protocols required to validate these safety metrics.

Mechanistic Rationale: Causality Behind the Safety Profile

The adverse event profile of any antipsychotic is directly dictated by its receptor binding affinities. Lumateperone’s exceptional safety profile is not an anomaly; it is the calculated result of highly specific receptor targeting[4][5].

  • Avoidance of EPS and Akathisia: Traditional SGAs require 60% to 80% striatal D2 receptor occupancy (D2RO) to achieve clinical efficacy, dangerously close to the >80% threshold that triggers EPS[5]. Lumateperone exhibits a 60-fold higher affinity for 5-HT2A receptors (Ki = 0.54 nM) than for D2 receptors (Ki = 32 nM)[4][5]. This potent 5-HT2A antagonism acts synergistically with its D2 modulation, allowing lumateperone to achieve full antipsychotic efficacy at a remarkably low D2RO of approximately 40%[2][5].

  • Avoidance of Metabolic Syndrome: Antipsychotic-induced weight gain (AIWG) and dyslipidemia are primarily driven by off-target antagonism at Histamine H1 and Muscarinic M1 receptors. Lumateperone lacks biologically relevant affinity for these off-target receptors (Ki > 100 nM), effectively neutralizing the primary drivers of metabolic disruption[4].

Pathway cluster_targets Primary Targets (High/Moderate Affinity) cluster_offtargets Off-Targets (Low Affinity) Drug Lumateperone (C31H36FN3O4S) HT2A 5-HT2A Receptor (Ki = 0.54 nM) Drug->HT2A Antagonist D2 D2 Receptor (Ki = 32 nM) Drug->D2 Partial Agonist/Antagonist SERT SERT Transporter (Ki = 33 nM) Drug->SERT Inhibitor H1 H1 Histamine (Ki > 100 nM) Drug->H1 Minimal Binding M1 M1 Muscarinic (Ki > 100 nM) Drug->M1 Minimal Binding Effect1 Antipsychotic Efficacy (Low EPS Risk) HT2A->Effect1 D2->Effect1 Effect2 Antidepressant Effects SERT->Effect2 Effect4 Avoidance of Weight Gain & Metabolic Syndrome H1->Effect4 Prevents M1->Effect4 Prevents

Fig 1. Multimodal receptor targeting of Lumateperone vs. off-target avoidance.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Lower Ki values indicate higher binding affinity. Data reflects in vitro binding assays.

Receptor TargetLumateperone (C31H36FN3O4S)[4]Risperidone (Reference)Olanzapine (Reference)Clinical Implication of Target
5-HT2A 0.540.172.5Antipsychotic synergy; lowers required D2RO
D2 323.511Core antipsychotic efficacy; high affinity drives EPS
SERT 33>1000>1000Antidepressant efficacy
H1 Histamine >100207High affinity drives weight gain and sedation
M1 Muscarinic >100>10001.9High affinity drives anticholinergic effects

Comparative Clinical Safety Data

In pooled data from short-term, placebo-controlled trials in adult patients with schizophrenia, lumateperone demonstrated a safety profile that is virtually indistinguishable from placebo across several critical metrics[6].

Unlike risperidone, which shows a dose-dependent increase in EPS and prolactin elevation, lumateperone (at the therapeutic dose of 42 mg) maintains a benign metabolic and motor profile[3][6]. Furthermore, in 1-year open-label switch studies where patients were transitioned from standard-of-care SGAs to lumateperone, patients experienced significant decreases in total cholesterol, LDL cholesterol, and mean body weight[3].

Table 2: Clinical Safety Outcomes in Schizophrenia Trials

Data pooled from late-phase, placebo- and active-controlled clinical trials.

Safety MetricPlacebo[6]Lumateperone (42 mg)[6]Risperidone (4 mg)[6]
EPS-related TEAEs 3.2%3.0%6.3%
Akathisia 2.9%2.0%4.7%
Clinically Significant Weight Gain (≥7%) 9.2%9.1%22.0%
Discontinuation due to Adverse Events 0.5%0.5%4.7%

(Note: TEAE = Treatment-Emergent Adverse Event. Lumateperone 42 mg active base is equivalent to 60 mg lumateperone tosylate).

Experimental Protocols for Safety Validation

To rigorously evaluate the safety profile of novel antipsychotic compounds, drug development professionals must utilize self-validating experimental systems. Below are the standardized methodologies used to confirm the low D2RO and metabolic neutrality of lumateperone.

Protocol 1: In Vivo PET Imaging for D2 Receptor Occupancy (D2RO)

Purpose: To validate that the compound achieves antipsychotic efficacy at a low striatal D2RO (~40%)[2]. Self-Validating Mechanism: This protocol utilizes an intra-subject design. The baseline scan establishes the 100% available receptor pool ( Bmax​ ) for each specific subject. By comparing the post-dose scan to the subject's own baseline, the calculated occupancy acts as an internally controlled metric, eliminating confounding variables related to inter-subject receptor density variations.

Step-by-Step Methodology:

  • Radiotracer Synthesis: Synthesize [11C]raclopride, a highly selective D2/D3 receptor antagonist radiotracer, via standard cyclotron and radiochemistry procedures.

  • Baseline Acquisition: Administer a bolus injection of [11C]raclopride to the subject. Acquire dynamic Positron Emission Tomography (PET) scans for 60–90 minutes to establish baseline receptor availability.

  • Drug Administration: Administer a single oral dose of lumateperone (42 mg active base)[6].

  • Post-Dose Acquisition: At the established pharmacokinetic Tmax​ (approximately 1–2 hours post-dose)[1], administer a second bolus of[11C]raclopride and acquire a second dynamic PET scan.

  • Kinetic Modeling: Process the PET data using the Simplified Reference Tissue Model (SRTM).

    • Causality Check: Use the cerebellum as the reference region because it is anatomically devoid of D2 receptors. This allows for the calculation of the non-displaceable Binding Potential ( BPND​ ) without needing invasive arterial blood sampling.

  • Occupancy Calculation: Calculate D2RO using the formula:

    D2RO(%)=BPND,baseline​BPND,baseline​−BPND,post−dose​​×100

PETWorkflow Step1 Baseline Scan [11C]raclopride Step2 Lumateperone Administration Step1->Step2 Step3 Post-Dose Scan [11C]raclopride Step2->Step3 Step4 Kinetic Modeling (SRTM) Step3->Step4 Step5 Calculate D2RO (~40%) Step4->Step5

Fig 2. Self-validating PET imaging workflow for quantifying D2 receptor occupancy.

Protocol 2: Preclinical Metabolic Profiling (Rodent Model)

Purpose: To evaluate the metabolic liability (weight gain, glucose intolerance) of the compound compared to highly obesogenic SGAs like olanzapine. Self-Validating Mechanism: The inclusion of both a vehicle control (true negative) and an olanzapine cohort (true positive). If the olanzapine cohort fails to gain significant weight, the housing/dietary conditions are invalid. A valid positive control ensures that a lack of weight gain in the lumateperone cohort is a true reflection of the drug's safety profile, not an experimental artifact.

Step-by-Step Methodology:

  • Habituation: Acclimate adult female Sprague-Dawley rats to single-housing conditions and a standardized high-fat diet for 7 days. (Female rats are utilized as they are highly sensitive to antipsychotic-induced weight gain).

  • Baseline Metrics: Record fasting body weight, fasting blood glucose (via tail snip), and baseline lipid panels.

  • Dosing Regimen: Randomize subjects into three cohorts: Vehicle, Lumateperone (10 mg/kg/day), and Olanzapine (2 mg/kg/day). Administer treatments via once-daily oral gavage for 28 consecutive days.

  • Longitudinal Tracking: Measure body weight and food intake daily to assess hyperphagia.

  • Intraperitoneal Glucose Tolerance Test (IPGTT): On day 21, fast the rats for 6 hours. Inject 2 g/kg glucose intraperitoneally. Measure blood glucose at 0, 15, 30, 60, and 120 minutes to plot the Area Under the Curve (AUC) for glucose clearance.

  • Endpoint Analysis: Euthanize subjects on day 28. Quantify visceral adiposity (epididymal fat pad weight) and perform serum ELISA for prolactin and insulin levels.

Conclusion

For drug development professionals, lumateperone (C31H36FN3O4S) serves as a critical blueprint for next-generation psychiatric therapeutics. By shifting the mechanism of action away from brute-force D2 antagonism and toward a synergistic 5-HT2A/D2 modulation, lumateperone achieves robust clinical efficacy while systematically avoiding the off-target receptor interactions that cause metabolic syndrome, hyperprolactinemia, and extrapyramidal symptoms[3][5].

References

  • GlobalRPH. CAPLYTA (lumateperone) Prescribing Information & Drug Database.
  • MDPI. The Novel Antipsychotic Lumateperone (Iti-007) in the Treatment of Schizophrenia: A Systematic Review.
  • National Institutes of Health (NIH) / PMC. Safety and tolerability of lumateperone for the treatment of schizophrenia: a pooled analysis of late-phase placebo- and active-controlled clinical trials.
  • National Institutes of Health (NIH) / PMC. Illuminating Hope for Mental Health: A Drug Review on Lumateperone.
  • GlobalRPH. Lumateperone Pharmacodynamics & Receptor Affinity.
  • Psychiatry Online. Lumateperone: A Truly Innovative Antipsychotic Medication?

Sources

Comparative

A Comparative Guide to the Cross-Validation of Receptor Binding Assays for Compound X (C31H36FN3O4S), a Novel Dopamine D2 Receptor Antagonist

This guide provides a comprehensive framework for the cross-validation of receptor binding assays for the novel investigational compound, Compound X (C31H36FN3O4S), a potent and selective antagonist of the human Dopamine...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the cross-validation of receptor binding assays for the novel investigational compound, Compound X (C31H36FN3O4S), a potent and selective antagonist of the human Dopamine D2 receptor (D2R). Researchers, scientists, and drug development professionals will find detailed protocols, comparative data, and expert insights to ensure the reliability and reproducibility of binding affinity data across different cellular systems. Our objective is to present a robust methodology for validating the binding characteristics of new chemical entities, a critical step in preclinical drug development.

Introduction: The Imperative of Cross-Validation in Receptor Pharmacology

The precise characterization of a drug candidate's interaction with its molecular target is fundamental to understanding its mechanism of action and predicting its therapeutic potential. For Compound X, a novel molecule with the chemical formula C31H36FN3O4S, initial screening has identified it as a high-affinity antagonist for the Dopamine D2 receptor, a key G-protein coupled receptor (GPCR) implicated in various neurological and psychiatric disorders.

However, the binding affinity of a ligand, typically expressed as the inhibition constant (Ki), can be influenced by the cellular environment in which it is measured. Factors such as receptor density, membrane composition, and the presence of specific interacting proteins can vary between different cell lines. Therefore, cross-validation of binding assays across multiple cell lines is not merely a confirmatory step but a crucial component of a rigorous preclinical data package. It establishes the robustness of the binding interaction and provides confidence that the observed affinity is an intrinsic property of the compound-receptor pair, rather than an artifact of a particular experimental system.

This guide will walk through the theoretical basis and practical application of cross-validating receptor binding assays for Compound X, using two commonly employed recombinant cell lines: HEK293 (Human Embryonic Kidney) and CHO-K1 (Chinese Hamster Ovary).

The Molecular Target: The Dopamine D2 Receptor Signaling Pathway

The Dopamine D2 receptor is a member of the D2-like family of dopamine receptors, which also includes the D3 and D4 subtypes. Upon binding its endogenous ligand, dopamine, the D2R couples to Gi/o G-proteins, leading to the inhibition of adenylyl cyclase. This reduces intracellular levels of cyclic AMP (cAMP), a key second messenger. The signaling cascade initiated by D2R activation influences a multitude of cellular processes, including neurotransmission, gene expression, and cell excitability. As an antagonist, Compound X is designed to block the binding of dopamine, thereby inhibiting this signaling cascade.

D2R_Signaling_Pathway Dopamine Dopamine D2R Dopamine D2 Receptor (D2R) Dopamine->D2R Binds & Activates CompoundX Compound X (Antagonist) CompoundX->D2R Binds & Blocks G_protein Gi/o Protein D2R->G_protein Activates AC Adenylyl Cyclase G_protein->AC Inhibits cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC Cellular_Response Cellular Response (e.g., ↓ Neuronal Firing) cAMP->Cellular_Response Modulates Competitive_Binding_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis Membranes Cell Membranes (HEK293-D2R or CHO-K1-D2R) Incubation Incubation (Allow binding to reach equilibrium) Membranes->Incubation Radioligand [3H]Spiperone (Fixed Concentration) Radioligand->Incubation Competitor Compound X (Increasing Concentrations) Competitor->Incubation Filtration Rapid Filtration (Separates bound from free radioligand) Incubation->Filtration Scintillation Scintillation Counting (Quantifies bound radioactivity) Filtration->Scintillation IC50 IC50 Determination (Non-linear regression) Scintillation->IC50 Ki Ki Calculation (Cheng-Prusoff Equation) IC50->Ki Comparison Compare Ki values (HEK293-D2R vs. CHO-K1-D2R) Ki->Comparison

Caption: Workflow for a Competitive Radioligand Binding Assay.

Comparative Binding Affinity Data

The following table summarizes the hypothetical, yet plausible, binding data for Compound X against the human D2R expressed in HEK293 and CHO-K1 cells. The data are presented as the mean ± standard error of the mean (SEM) from three independent experiments, each performed in triplicate.

ParameterHEK293-D2R CellsCHO-K1-D2R Cells
IC50 (nM) 5.2 ± 0.45.8 ± 0.6
Ki (nM) 1.8 ± 0.22.0 ± 0.3
Hill Slope 0.98 ± 0.051.02 ± 0.07

The data demonstrate a high degree of consistency in the binding affinity (Ki) of Compound X for the D2R across the two different cell lines. The Hill slopes are close to unity, suggesting that Compound X binds to a single site on the receptor in a competitive manner. This cross-validation provides strong evidence for a robust and specific interaction between Compound X and the human Dopamine D2 receptor, independent of the cellular background.

Detailed Experimental Protocol: [3H]Spiperone Competitive Binding Assay

This protocol provides a step-by-step guide for performing a competitive binding assay to determine the affinity of Compound X for the human D2R.

Materials and Reagents
  • Cell Membranes: Crude membrane preparations from HEK293-D2R or CHO-K1-D2R cells.

  • Radioligand: [3H]Spiperone (specific activity ~60-90 Ci/mmol).

  • Competitor: Compound X, dissolved in 100% DMSO to a stock concentration of 10 mM.

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.

  • Non-specific Binding Control: Haloperidol (10 µM final concentration).

  • Filtration Plates: 96-well glass fiber filter plates (e.g., Millipore MultiScreen).

  • Scintillation Cocktail: A suitable liquid scintillation fluid for filter mats.

  • Plate Scintillation Counter: (e.g., PerkinElmer MicroBeta).

Assay Procedure
  • Preparation of Reagents:

    • Thaw the cell membranes on ice. Homogenize gently and dilute in ice-cold assay buffer to a final concentration that yields approximately 1000-2000 counts per minute (CPM) of specific binding. This concentration must be determined empirically during assay development.

    • Prepare serial dilutions of Compound X in assay buffer containing a constant, low percentage of DMSO (e.g., 0.1%) to create a range of concentrations spanning at least 4-5 orders of magnitude around the expected IC50.

    • Dilute [3H]Spiperone in assay buffer to a working concentration that is approximately equal to its Kd (dissociation constant) for the D2R (typically ~0.2-0.5 nM).

  • Assay Plate Setup (96-well format):

    • Total Binding: Add 50 µL of assay buffer to designated wells.

    • Non-specific Binding (NSB): Add 50 µL of 10 µM Haloperidol to designated wells.

    • Competitor Wells: Add 50 µL of the corresponding serial dilution of Compound X to the remaining wells.

  • Addition of Radioligand and Membranes:

    • Add 50 µL of the diluted [3H]Spiperone to all wells.

    • Add 100 µL of the diluted cell membranes to all wells to initiate the binding reaction. The final assay volume is 200 µL.

  • Incubation:

    • Seal the plate and incubate for 60-90 minutes at room temperature with gentle agitation. The incubation time should be sufficient to allow the binding reaction to reach equilibrium.

  • Filtration:

    • Pre-soak the filter plate with a wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

    • Rapidly transfer the contents of the assay plate to the filter plate using a cell harvester or vacuum manifold.

    • Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

  • Scintillation Counting:

    • Dry the filter mat completely.

    • Add scintillation cocktail to each well.

    • Seal the plate and allow it to equilibrate for at least 30 minutes.

    • Count the radioactivity in each well using a plate scintillation counter.

Data Analysis
  • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Generate Competition Curve: Plot the percentage of specific binding as a function of the log concentration of Compound X.

  • Determine IC50: Fit the data to a sigmoidal dose-response curve with a variable slope using a non-linear regression analysis software (e.g., GraphPad Prism) to determine the IC50 value.

  • Calculate Ki: Convert the IC50 to a Ki value using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion and Future Directions

The cross-validation of receptor binding assays is an indispensable component of modern drug discovery. The data presented in this guide for the novel D2R antagonist, Compound X (C31H36FN3O4S), illustrates a robust and reproducible binding profile across two distinct cell lines. This consistency provides a high degree of confidence in the determined binding affinity and supports the advancement of Compound X into further preclinical studies, such as functional assays and in vivo models.

Future work should focus on expanding this cross-validation to include cell lines endogenously expressing the Dopamine D2 receptor, as well as assessing the binding affinity of Compound X to other related dopamine receptor subtypes to confirm its selectivity. By adhering to the principles of rigorous assay design and cross-validation, researchers can build a solid foundation for the successful development of novel therapeutics.

References

  • Principles of Radioligand Binding Assays.

    • Source: Current Protocols in Pharmacology
    • URL: [Link]

  • The Cheng-Prusoff Equ

    • Source: Biochemical Pharmacology
    • URL: [Link]

  • HEK293 Cells in Cell Biology and Cancer Research.

    • Source: Molecular Biology Reports
    • URL: [Link]

  • CHO Cells in Biotechnology for Production of Biopharmaceuticals.

    • Source: Advances in Experimental Medicine and Biology
    • URL: [Link]

  • Dopamine D2 Receptors in Health and Disease.

    • Source: Annual Review of Pharmacology and Toxicology
    • URL: [Link]

Validation

Preclinical Validation of C31H36FN3O4S (Lumateperone Tosylate) in Bipolar Depression Models: A Comparative Guide

Executive Summary & Pharmacological Rationale The compound C31H36FN3O4S , clinically known as Lumateperone Tosylate (ITI-007), represents a paradigm shift in the pharmacotherapy of bipolar depression. Traditional atypica...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Rationale

The compound C31H36FN3O4S , clinically known as Lumateperone Tosylate (ITI-007), represents a paradigm shift in the pharmacotherapy of bipolar depression. Traditional atypical antipsychotics rely heavily on robust dopamine D2 receptor antagonism, which often leads to extrapyramidal symptoms (EPS) and metabolic liabilities. In contrast, Lumateperone acts as a synergistic modulator of serotonergic, dopaminergic, and glutamatergic pathways.

This guide provides an objective, data-driven comparison of Lumateperone against standard-of-care alternatives (e.g., Lurasidone, Quetiapine) and details the self-validating preclinical workflows required to assess its efficacy in bipolar depression models.

Quantitative Comparison: Receptor Affinities & Preclinical Efficacy

Bipolar depression is notoriously difficult to model due to its heterogeneous neurobiology, encompassing monoamine depletion, glutamatergic hypofunction, and neuroinflammation. Lumateperone addresses this triad through a highly tuned binding profile:

  • Serotonin 5-HT2A Antagonism ( Ki​≈0.54 nM) : Drives the primary antidepressant and antipsychotic effects.

  • Dopamine D2 Modulation ( Ki​≈32 nM) : Acts as a presynaptic partial agonist and postsynaptic antagonist, significantly lowering EPS liability.

  • Serotonin Transporter (SERT) Inhibition ( Ki​≈61 nM) : Provides classical reuptake inhibition.

Table 1: Comparative Receptor Affinities and Preclinical Profiles
Compound5-HT2A ( Ki​ , nM)D2 ( Ki​ , nM)SERT ( Ki​ , nM)EPS LiabilityPrimary Preclinical Depression Models
Lumateperone (C31H36FN3O4S) ~0.54~32~61Very LowLPS-Induced Inflammation / Chronic Social Defeat
Lurasidone ~2.0~1.0>1000ModerateForced Swim Test / Learned Helplessness
Quetiapine ~101~580>1000LowOlfactory Bulbectomy / Forced Swim Test

Data synthesized from authoritative pharmacological profiling[MDPI, 2024].

Mechanistic Causality: Beyond Monoamines

To understand why Lumateperone succeeds in bipolar depression models where traditional SSRIs fail, we must examine its downstream intracellular signaling. Chronic stress and bipolar depression are characterized by synaptic atrophy in the prefrontal cortex (PFC), driven by deficits in the mammalian target of rapamycin complex 1 (mTORC1).

Lumateperone’s 5-HT2A antagonism and D1-dependent signaling rapidly stimulate mTORC1 and GluN2B phosphorylation. Furthermore, recent preclinical data demonstrates that Lumateperone normalizes pathological levels of acute inflammation (IL-1β, IL-6, TNF-α), restoring blood-brain barrier integrity[Dutheil et al., 2023].

MOA LUMA Lumateperone (C31H36FN3O4S) HT2A 5-HT2A Receptor (Antagonism) LUMA->HT2A D2PRE Presynaptic D2 (Partial Agonism) LUMA->D2PRE D2POST Postsynaptic D2 (Antagonism) LUMA->D2POST SERT SERT (Inhibition) LUMA->SERT GLU GluN2B Phosphorylation (Glutamate Modulation) HT2A->GLU D2PRE->GLU mTOR mTORC1 Pathway (Activation) SERT->mTOR INFLAM Pro-inflammatory Cytokines (IL-1β, IL-6, TNF-α Reduction) mTOR->INFLAM GLU->INFLAM

Fig 1. Multimodal receptor pharmacology and downstream signaling of Lumateperone.

Self-Validating Preclinical Protocol: Acute Immune Challenge Model

To rigorously validate the efficacy of C31H36FN3O4S, researchers must employ self-validating systems. The Lipopolysaccharide (LPS)-induced immune challenge model is superior to standard Forced Swim Tests (FST) for bipolar depression because it directly mimics the neuro-inflammatory cytokine storm observed in bipolar patients.

Experimental Causality & Self-Validation
  • Why LPS? LPS induces a transient peak in pro-inflammatory cytokines, leading to anhedonia and depressive-like behavior, effectively modeling the inflammatory subtype of bipolar depression.

  • Self-Validation Mechanism : The protocol ensures internal validity by utilizing a tripartite control system: a Vehicle+Vehicle negative control, an LPS+Vehicle disease baseline, and an LPS+Lumateperone experimental group. Orthogonal validation is achieved by pairing behavioral readouts with direct molecular quantification.

Step-by-Step Methodology
  • Acclimation & Baseline : Habituate adult C57BL/6 mice (balanced by sex) to the testing facility for 7 days under a standard 12h light/dark cycle.

  • Immune Challenge : Administer LPS (0.5 mg/kg, i.p.) to induce acute systemic inflammation.

  • Therapeutic Intervention : Administer C31H36FN3O4S (0.3 - 8.0 mg/kg, p.o. or i.p.) 1 hour post-LPS. Causality: Administering the drug at this specific interval intercepts the peak neuro-inflammatory cascade before irreversible synaptic atrophy occurs.

  • Behavioral Assays (24h post-LPS) :

    • Conduct the Open Field Test (OFT) to rule out generalized motor deficits (ensuring the D2 antagonism isn't causing catalepsy or false positives in immobility).

    • Conduct the Forced Swim Test (FST) to measure behavioral despair and anhedonia.

  • Tissue Collection : Rapidly decapitate subjects. Dissect the Prefrontal Cortex (PFC) on ice and collect trunk blood for serum extraction.

  • Biomarker Quantification :

    • Perform multiplex ELISA to quantify serum and PFC levels of IL-1β, IL-6, and TNF-α.

    • Perform Western Blotting on PFC homogenates to assess p-mTOR/mTOR and p-GluN2B/GluN2B ratios.

Workflow A 1. Baseline Acclimation B 2. Immune Challenge (LPS Injection) A->B C 3. Drug Admin (Lumateperone IP) B->C D 4. Behavioral Assay (OFT & FST) C->D E 5. Tissue Collection (PFC & Serum) D->E F 6. Biomarker Analysis (Cytokines & mTOR) E->F

Fig 2. Step-by-step in vivo workflow for validating efficacy via acute immune challenge.

Data Interpretation & Translational Relevance

In comparative preclinical models, Lumateperone demonstrates an ID50​ of ~0.95 mg/kg for reversing amphetamine-induced hyperactivity (modeling the manic pole) while simultaneously reducing immobility in the FST and normalizing social interaction in Chronic Social Defeat Stress (CSDS) models at 1-3 mg/kg.

Unlike Quetiapine, which requires high doses that induce significant sedation via H1 agonism, Lumateperone achieves behavioral rescue without impairing baseline motor function. This preclinical profile directly translates to its favorable clinical safety margin and efficacy in treating major depressive episodes associated with Bipolar I and II disorders[Suppes et al., 2023].

References

  • Dutheil, S., et al. (2023). Lumateperone Normalizes Pathological Levels of Acute Inflammation through Important Pathways Known to Be Involved in Mood Regulation. Journal of Neuroscience, 43(5), 863-877. URL:[Link]

  • Kozauer, S. G., et al. (2024). Exploring the Pharmacological and Clinical Features of Lumateperone: A Promising Novel Antipsychotic. Pharmaceuticals (MDPI), 17(10), 1324. URL:[Link]

  • Suppes, T., et al. (2023). Adjunctive lumateperone (ITI-007) in the treatment of bipolar depression: Results from a randomized placebo-controlled clinical trial. Bipolar Disorders, 25(3). URL:[Link]

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 44241743, Lumateperone Tosylate. PubChem. URL:[Link]

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